(2E)-3-(2-Furyl)acryloyl chloride

• CAS: 63485-67-6

Core Science & Biosynthesis

Technical Guide: (2E)-3-(2-Furyl)acryloyl Chloride (CAS 63485-67-6)

[1][2][3]

Executive Summary

(2E)-3-(2-Furyl)acryloyl chloride (CAS 63485-67-6) is a specialized electrophilic building block bridging heterocyclic chemistry and covalent drug discovery.[1] Structurally, it combines a furan ring—a bioisostere of the phenyl group—with a reactive acryloyl chloride moiety. This bifunctionality allows it to serve as a "warhead" donor in the synthesis of targeted covalent inhibitors (TCIs) and as a monomer in functional material science.

This guide provides a rigorous technical analysis of its physicochemical profile, optimized synthesis protocols, and applications, emphasizing the stability challenges posed by the acid-sensitive furan ring.

Part 1: Chemical Identity & Physicochemical Profile[4]

The molecule exists primarily as the trans (E) isomer, which is thermodynamically favored during the Knoevenagel condensation of its precursor.

Property	Data
CAS Number	63485-67-6
IUPAC Name	(2E)-3-(furan-2-yl)prop-2-enoyl chloride
Synonyms	Furan-2-acryloyl chloride; 3-(2-Furyl)acrylic acid chloride
Molecular Formula	C₇H₅ClO₂
Molecular Weight	156.57 g/mol
Physical State	Low-melting solid or semi-solid (often supercooled liquid)
Melting Point	~38–42 °C (tendency to oil out if impure)
Boiling Point	~110–115 °C at 1.5 mmHg (decomposes at atm.[1][2] pressure)
Solubility	Soluble in DCM, THF, Toluene; Reacts violently with water/alcohols
Stability	Moisture sensitive (hydrolyzes to acid + HCl); Light sensitive

Part 2: Synthetic Routes & Production[6]

Critical Mechanistic Insight: Furan Sensitivity

Unlike cinnamoyl chloride (the phenyl analog), the furan ring is electron-rich and sensitive to strong acids and Lewis acids, which can trigger ring-opening or polymerization. Therefore, standard thionyl chloride reflux methods often yield dark, tarry products due to HCl entrapment. The protocol below utilizes Oxalyl Chloride with catalytic DMF, a milder method that facilitates byproduct removal.

Optimized Protocol: The Catalytic Vilsmeier-Haack Route

Reagents:

• (E)-3-(2-Furyl)acrylic acid (1.0 eq)

• Oxalyl Chloride (1.2 eq)

• DMF (Dimethylformamide) (Catalytic, 2–3 drops)

• Dichloromethane (DCM) (Anhydrous, solvent)[3]

Step-by-Step Methodology:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and an inert gas inlet (Argon/Nitrogen).

• Solvation: Suspend (E)-3-(2-Furyl)acrylic acid in anhydrous DCM (0.5 M concentration). The acid may not fully dissolve initially.

• Activation: Cool the suspension to 0 °C in an ice bath. Add catalytic DMF (2–3 drops).

  • Why: DMF reacts with oxalyl chloride to form the Vilsmeier reagent (chloroiminium ion), which is the active chlorinating species, allowing the reaction to proceed at lower temperatures.

• Chlorination: Add Oxalyl Chloride dropwise via a syringe or addition funnel over 20 minutes. Vent the evolved gases (CO, CO₂, HCl) through a scrubber (NaOH trap).

• Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 2–4 hours. The solution should become homogenous and turn a clear yellow/amber.

  • QC Check: Aliquot 50 µL into MeOH. Check TLC/LCMS for the methyl ester (indicates complete conversion) vs. the free acid.

• Isolation: Concentrate the mixture under reduced pressure (rotary evaporator) at < 40 °C.

  • Note: Do not overheat.[4] To remove trace HCl/Oxalyl chloride, co-evaporate with anhydrous toluene (2x).

• Storage: Use immediately or store as a solid/oil under Argon at -20 °C.

Synthesis Workflow Diagram

Caption: Catalytic conversion of furan-acrylic acid to acid chloride via the Vilsmeier-Haack intermediate mechanism.

Part 3: Reactivity & Mechanistic Insights[9]

This molecule possesses two distinct electrophilic sites, creating a "Hard/Soft" reactivity profile:

• Hard Electrophile (Carbonyl Carbon): Highly reactive toward nucleophiles (amines, alcohols) to form amides and esters.

• Soft Electrophile (β-Carbon): The conjugated double bond serves as a Michael acceptor.

Amidation (Schotten-Baumann Conditions)

The primary use is coupling with amines to generate acrylamides.[5]

• Mechanism: Nucleophilic addition-elimination.

• Base Requirement: A non-nucleophilic base (DIPEA or Et₃N) is required to scavenge the HCl byproduct and prevent acid-catalyzed decomposition of the furan ring.

Michael Addition Potential

Once converted to an amide or ester, the vinyl group becomes a target for cysteine residues in proteins. The furan ring acts as an electron-donating group (EDG) via resonance, which slightly deactivates the Michael acceptor compared to a simple acryloyl group, potentially tuning the reactivity for specific biological targets (e.g., avoiding off-target toxicity).

Reactivity Pathway Diagram[5]

Caption: Divergent reactivity: Immediate acyl substitution yields the acrylamide warhead, which subsequently undergoes Michael addition.

Part 4: Applications in Drug Discovery

Targeted Covalent Inhibitors (TCIs)

The (2E)-3-(2-furyl)acryloyl moiety is a "warhead" used to target non-catalytic cysteines in kinases (e.g., EGFR, BTK).

• Advantage: The furan ring is smaller and more polar than a phenyl ring, improving water solubility and altering the metabolic profile (e.g., susceptibility to CYP450 oxidation).

• Mechanism: The acid chloride is reacted with the scaffold amine to install the warhead. Upon binding to the target protein, the vinyl group forms a covalent thioether bond with a specific cysteine residue.

Bioisosteric Replacement

In medicinal chemistry, replacing a cinnamoyl (phenyl-acrylic) group with a furan-acrylic group can:

• Reduce lipophilicity (LogP).

• Introduce a hydrogen bond acceptor (furan oxygen).

• Alter the planarity and packing of the molecule in the binding pocket.

Part 5: Handling, Stability & Safety

Safety Profile

• Corrosive: Causes severe skin burns and eye damage.

• Lachrymator: Inhalation of vapors causes severe respiratory irritation and tearing. Work exclusively in a fume hood.

• Moisture Sensitive: Reacts violently with water to release HCl gas.

Storage Protocols

• Container: Store in tightly sealed glass vials with PTFE-lined caps.

• Environment: Store under inert atmosphere (Argon/Nitrogen) at 2–8 °C.

• Shelf Life: If stored correctly, stable for 6–12 months. Yellow/Orange darkening indicates decomposition.

Troubleshooting

• Problem: Product is a dark tar.

  • Cause: Polymerization or acid-catalyzed furan opening.

  • Solution: Ensure temperature did not exceed 40°C; ensure HCl was vented; use Oxalyl Chloride instead of Thionyl Chloride.

• Problem: Low yield in amidation.

  • Cause: Hydrolysis of the chloride by wet solvents.

  • Solution: Dry DCM/THF over molecular sieves before use.

References

• Synthesis & Properties: Sigma-Aldrich.[6] (n.d.). (E)-3-(Furan-2-yl)acryloyl chloride Datasheet. Retrieved from

• Furan Stability: BenchChem. (2025).[3][7] Stability issues of furan rings in acidic or basic conditions. Retrieved from

• Precursor Synthesis: Prabhakar, P. S., & Dutta, S. (2023).[8] Sustainable synthesis of novel 3-(2-furyl)acrylic acids and their derivatives. Biomass Conversion and Biorefinery, 14, 31847–31857.[8] Retrieved from

• Acryloyl Chloride Reactivity: Ferrié, L., Bouzbouz, S., & Cossy, J. (2009).[9] Acryloyl Chloride: An Excellent Substrate for Cross-Metathesis.[9] Organic Letters, 11(23), 5446–5448. Retrieved from

• General Acid Chloride Protocols: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (General reference for Vilsmeier-Haack mechanism).

Sources

• 1. (2E)-3-(furan-2-yl)prop-2-enoyl chloride | C7H5ClO2 | CID 10920765 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Acryloyl Chloride: An Excellent Substrate for Cross-Metathesis. A One-Pot Sequence for the Synthesis of Substituted α,β-Unsaturated Carbonyl Derivatives [organic-chemistry.org]

Furan-2-acryloyl Chloride vs. 3-(2-Furyl)acrylic Acid: Solubility, Synthesis, and Reactivity

An In-Depth Technical Guide to

Executive Summary

This guide provides a technical comparison between 3-(2-Furyl)acrylic acid (the stable precursor) and Furan-2-acryloyl chloride (the activated electrophile). While they share a structural core, their physicochemical behaviors are diametrically opposed. The acid is a stable, hydrogen-bond-donating solid requiring polar solvents or pH manipulation for dissolution. The acid chloride is a moisture-sensitive, low-melting electrophile that exhibits "pseudo-solubility" (rapid solvolysis) in protic media.

Successful utilization of these compounds in drug development—specifically in the synthesis of furan-based heterocycles or polymerization monomers—requires mastering this solubility-reactivity dichotomy.

Physicochemical Identity & Profile

The fundamental difference lies in the acyl terminal: the hydroxyl group (-OH) of the acid confers stability and dimerization capability, while the chloride (-Cl) of the acid chloride creates a hyper-reactive center prone to nucleophilic attack.

Comparative Properties Table

Feature	3-(2-Furyl)acrylic Acid	Furan-2-acryloyl Chloride
CAS Number	539-47-9	63485-67-6
IUPAC Name	(E)-3-(Furan-2-yl)prop-2-enoic acid	(E)-3-(Furan-2-yl)prop-2-enoyl chloride
Molecular Weight	138.12 g/mol	156.57 g/mol
Physical State	Crystalline Solid (White to Pale Yellow)	Low-Melting Solid or Semi-Solid (Yellowish)
Melting Point	139–141 °C	~20–35 °C (Often supercools to oil)
pKa	~4.39 (Carboxylic Acid)	N/A (Hydrolyzes immediately)
LogP	1.2 – 1.4	~1.8 – 2.0 (Est.)
Storage	Ambient, Dry, Light-protected	< 4°C, Inert Atmosphere (Ar/N₂), Desiccated

Solubility Dynamics: The Critical Distinction

Understanding the solubility of the acid chloride requires distinguishing between thermodynamic dissolution (mixing without reaction) and chemical solvolysis (reacting with the solvent).

A. 3-(2-Furyl)acrylic Acid (The Precursor)

This compound behaves as a typical aromatic carboxylic acid.

• Protic Solvents: Soluble in Ethanol, Methanol, and Isopropanol due to hydrogen bonding.

• Water: Sparingly soluble (approx. 2 g/L at 20°C). Solubility increases drastically at pH > 5.0 due to carboxylate anion formation.

• Aprotic Solvents: Moderate to high solubility in DMSO, DMF, and THF. Soluble in Dichloromethane (DCM) and Ethyl Acetate.

B. Furan-2-acryloyl Chloride (The Electrophile)

• True Solubility (Inert Solvents): Highly soluble in DCM, Chloroform, THF, Toluene, and Benzene . These are the mandatory solvents for synthesis.

• "Pseudo-Solubility" (Protic Solvents):

  • Water: Violent decomposition. Forms HCl gas and reverts to the parent acid.

  • Alcohols (MeOH, EtOH): Rapid exothermic reaction forming the corresponding methyl/ethyl ester.

  • DMSO: Can cause decomposition over time; not recommended for long-term storage.

Visualizing the Reactivity-Solubility Landscape

Caption: Figure 1. Solvent compatibility decision tree. Red paths indicate chemical degradation; green paths indicate stable dissolution.

Synthesis & Handling Protocols

The conversion of the acid to the acid chloride is a standard activation step, but the furan ring introduces sensitivity to strong acids and polymerization.

Protocol A: Synthesis of Furan-2-acryloyl Chloride

Rationale: Thionyl chloride (SOCl₂) is preferred over Oxalyl chloride for scale-up due to cost, though Oxalyl chloride is milder for small-scale, high-purity needs.

Materials:

• 3-(2-Furyl)acrylic acid (1.0 eq)

• Thionyl Chloride (1.2 – 1.5 eq)

• Catalytic DMF (1-2 drops)

• Solvent: Anhydrous DCM or Toluene (optional, can be run neat)

Step-by-Step Methodology:

• Setup: Equip a round-bottom flask with a magnetic stir bar, reflux condenser, and a drying tube (CaCl₂ or Ar balloon).

• Dissolution: Suspend the 3-(2-Furyl)acrylic acid in anhydrous DCM (approx. 5 mL per gram). Add catalytic DMF.

• Addition: Add Thionyl Chloride dropwise at room temperature. Caution: Evolution of HCl and SO₂ gas will occur.

• Reaction: Heat the mixture to gentle reflux (40°C for DCM, 80°C for Benzene/Toluene) for 2–3 hours. The suspension should become a clear yellow solution, indicating conversion.

• Isolation:

  • Remove the solvent and excess SOCl₂ under reduced pressure (Rotary evaporator).

  • Chase Step: Add dry toluene and re-evaporate to azeotrope off trace SOCl₂.

  • Result: The residue is Furan-2-acryloyl chloride, typically a yellow semi-solid or oil.

• Storage: Use immediately or store at -20°C under Argon.

Protocol B: Quality Control (Self-Validating Step)

To verify the conversion without exposing the sensitive chloride to moisture:

• Take a small aliquot (10 µL).

• Quench into excess anhydrous Methanol (500 µL).

• Run TLC (Silica, 20% EtOAc/Hexane).

• Observation: You should see a single spot corresponding to the Methyl Ester , which is distinct (higher R_f) from the starting Acid. If the Acid spot remains, conversion is incomplete.

Mechanistic Workflow for Derivatization

When using Furan-2-acryloyl chloride to synthesize amides or esters, the order of addition and base selection is critical to prevent hydrolysis.

Caption: Figure 2.[1] Synthesis workflow from acid precursor to final coupled product.

Safety & Stability Hazards

Moisture Sensitivity

The chloride is lachrymatory and corrosive. Upon contact with moist air, it generates HCl mist.

• Engineering Control: Handle only in a fume hood.

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Polymerization Risk

Unlike simple acryloyl chloride, the furan ring adds steric bulk and conjugation that slightly stabilizes the molecule. However, the vinyl group remains susceptible to free-radical polymerization.

• Stabilization: If storing for >24 hours, ensure the sample is kept dark and cold.

• Visual Check: Cloudiness or insoluble gels in DCM indicate polymerization has occurred.

Thermal Instability

Avoid heating the chloride above 100°C during distillation, as furan rings can undergo ring-opening or decomposition at high temperatures in the presence of trace acids.

References

• ChemicalBook. (2025). 3-(2-Furyl)acrylic acid Properties and Solubility Data. Retrieved from

• Sigma-Aldrich. (2025). Product Specification: 3-(2-Furyl)acrylic acid.[2][3] Retrieved from

• BenchChem. (2025). Acryloyl Chloride Reactivity and Handling Guide. Retrieved from

• ResearchGate. (2013). Synthesis of Acryloyl Chlorides using Thionyl Chloride. Retrieved from

• National Institutes of Health (NIH) - PubChem. (2025). Compound Summary: 3-(2-Furyl)acrylic acid.[2][3] Retrieved from

Sources

• 1. (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-6-[(2S,3S,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione | C37H67NO13 | CID 50987679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(2-Furyl)acrylic acid(539-47-9) IR Spectrum [chemicalbook.com]
• 3. researchgate.net [researchgate.net]

Comparative Analysis: Acryloyl Chloride vs. (2E)-3-(2-Furyl)acryloyl Chloride

Topic: Comparative Analysis of Acryloyl Chloride and (2E)-3-(2-Furyl)acryloyl Chloride Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Engineers

Reactivity, Stability, and Application in Drug Discovery

Executive Summary

In the landscape of acylating agents, Acryloyl Chloride (AC) and (2E)-3-(2-Furyl)acryloyl Chloride (FA-Cl) represent two distinct classes of

-unsaturated acid chlorides. While they share a fundamental electrophilic carbonyl core, their electronic structures dictate divergent applications. AC is the quintessential "warhead builder," a volatile, highly reactive reagent used to install covalent inhibitors (Michael acceptors). In contrast, FA-Cl is a "chromogenic probe," utilizing the extended conjugation of the furan ring to serve as a reporter in enzyme kinetics and specific heterocyclic syntheses.

This guide dissects the structural, physical, and practical differences between these two reagents, providing validated protocols for their handling and application.

Structural & Electronic Landscape

The primary differentiator between these molecules is the extent of

-conjugation and the resulting electronic stability.

2.1 Acryloyl Chloride (The "Naked" Electrophile)

• Structure:

  [1]

• Electronic State: The vinyl group is electron-withdrawing relative to an alkyl chain but electron-donating via resonance to the carbonyl. However, without an aromatic system to stabilize the charge, the carbonyl carbon is exceptionally electrophilic.

• Consequence: High volatility, extreme lachrymatory properties, and a tendency toward spontaneous, exothermic polymerization (requires inhibitors like MEHQ or Phenothiazine).[2]

2.2 (2E)-3-(2-Furyl)acryloyl Chloride (The "Conjugated" Reporter)

• Structure:

• Electronic State: The furan ring acts as a

  -electron donor. The lone pair on the furan oxygen participates in the conjugated system, extending through the vinyl group to the carbonyl.

• Consequence: This extended conjugation ("push-pull" system) shifts the UV absorption maximum (

  ) into the near-UV/visible range ( nm). It is a solid at room temperature, significantly less volatile, and more stable against polymerization than AC.

Figure 1: Structural causality linking conjugation length to physical and spectral properties.

Physical Properties & Reactivity Profile[2][3][4]

The following table summarizes the quantitative differences critical for experimental design.

Feature	Acryloyl Chloride (AC)	(2E)-3-(2-Furyl)acryloyl Chloride (FA-Cl)
CAS Number	814-68-6	63485-67-6
Molecular Weight	90.51 g/mol	156.57 g/mol
Physical State	Colorless/Yellow Liquid	Solid or Semi-solid (Yellow/Brown)
Boiling/Melting Point	BP: 75°C (Atm)	MP: ~38-42°C (often semi-solid)
UV Absorbance	nm	nm (solvent dependent)
Primary Hazard	Polymerization , Lachrymator, Corrosive	Sensitizer, Corrosive, Moisture Sensitive
Storage	2-8°C, Stabilized (MEHQ), Dark	-20°C (Recommended), Desiccated, Dark
Reactivity Mode	Rapid Acylation, Michael Addition	Acylation, Diels-Alder (Furan), UV-Shift

Application Workflows

4.1 Acryloyl Chloride: The Covalent Warhead Builder

AC is the standard reagent for synthesizing Targeted Covalent Inhibitors (TCIs) . It reacts with aniline or amine moieties on a scaffold to install an acrylamide "warhead." This warhead subsequently reacts with a specific cysteine residue on a target protein (e.g., BTK, EGFR) via Michael addition.

• Critical Challenge: Controlling the reaction to prevent polymerization of the reagent or the product.

• Key Drug Examples: Ibrutinib, Osimertinib (synthesis intermediates).

4.2 FA-Cl: The Enzymatic Probe

FA-Cl is widely used to synthesize chromogenic substrates for proteases, such as FAPGG (Furylacryloyl-Phe-Gly-Gly) for Angiotensin Converting Enzyme (ACE) or chymotrypsin assays.

• Mechanism: The FA-amide bond has a specific UV absorption. When an enzyme hydrolyzes this bond, the electronic conjugation is disrupted, causing a "Blue Shift" (hypsochromic shift) and a decrease in absorbance at specific wavelengths (typically 324-345 nm). This allows for continuous spectrophotometric monitoring of enzyme kinetics.

Figure 2: Divergent application pathways. Pathway A focuses on permanent bond formation; Pathway B focuses on spectral reporting.

Experimental Protocols

Protocol A: Handling & Distillation of Acryloyl Chloride

Because AC is prone to polymerization, commercial samples often contain stabilizers that must be removed or accounted for.

• Assessment: Check the liquid for turbidity (polymer formation). If turbid, filtration is required.

• Distillation (Optional but Recommended for Precision):

  • Set up a short-path distillation apparatus under reduced pressure (vacuum).

  • Add copper wire or additional phenothiazine to the boiling pot to inhibit polymerization during heating.

  • Collect the fraction boiling at ~28°C (at 100 mmHg) or 75°C (atmospheric).

  • Safety: Perform strictly in a fume hood. The lachrymatory effect is immediate and severe.[3]

• Reaction Conditions: Always use a base scavenger (TEA or DIPEA) and maintain temperature between -10°C and 0°C to favor N-acylation over Michael addition polymerization.

Protocol B: Synthesis of FA-Tagged Substrate (Schotten-Baumann)

Used for creating Furanacryloyl-peptides.

• Preparation: Dissolve the target peptide/amino acid in 1M NaOH (or carbonate buffer, pH 9-10).

• Addition: Dissolve (2E)-3-(2-Furyl)acryloyl chloride in a minimal amount of dry acetone or dioxane.

• Reaction: Dropwise add the FA-Cl solution to the aqueous peptide solution while stirring vigorously. Maintain pH > 8 by adding additional NaOH if necessary.

• Workup: Acidify the solution to pH 2-3 with dilute HCl. The FA-blocked peptide usually precipitates or can be extracted into Ethyl Acetate.

• Validation: Check UV absorbance. The product should show strong absorbance at

  .

Safety & Toxicology (SDS Summary)

• Acryloyl Chloride: [1][2][4][5][6][7][8][9][10][11][12]

  • GHS: Danger.[1] Fatal if inhaled (H330), Causes severe skin burns (H314), Flammable liquid (H225).

  • Specific Note: Vapors are heavier than air and can travel to ignition sources.[5] Lachrymator—induces tears at sub-ppm levels.

• FA-Cl:

  • GHS: Warning/Danger. Causes skin irritation/burns.[13]

  • Specific Note: While less volatile, it is a potent sensitizer. Avoid dust generation. Hydrolyzes to HCl and Furanacrylic acid on contact with moisture.

References

• Bernhard, S. A., et al. (1965). "The Specificity of the Enzyme-Substrate Interaction in the Hydrolysis of Peptide Esters by Chymotrypsin." Journal of the American Chemical Society. (Pioneering work on FA-chromogenic substrates).

• Sigma-Aldrich. (2024). "Acryloyl Chloride Safety Data Sheet." Merck KGaA.

• Holmquist, B., & Vallee, B. L. (1979). "Metal-coordinating substrate analogs as inhibitors of metalloenzymes." Proceedings of the National Academy of Sciences. (Use of Furanacryloyl derivatives in ACE assays).

• Santa Cruz Biotechnology. "(2E)-3-(2-furyl)acryloyl chloride Product Data." [10]

• BenchChem. "Comparative Reactivity of Acyl Chlorides."

Sources

• 1. Acryloyl chloride - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Acryloyl Chloride Exposure: Lessons Learned – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Acryloyl Chloride: Hazards, Safety & Industrial Uses | [cloudsds.com]
• 6. Acryloyl Chloride Formula, Properties, Uses, MSDS [chemistrylearner.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. CAS 814-68-6: Acryloyl chloride | CymitQuimica [cymitquimica.com]
• 9. researchgate.net [researchgate.net]
• 10. (2E)-3-(2-furyl)acryloyl chloride | CAS 63485-67-6 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 11. (2E)-3-(5-methyl-2-furyl)acryloyl chloride | CymitQuimica [cymitquimica.com]
• 12. nbinno.com [nbinno.com]
• 13. vandemark.com [vandemark.com]

Protocols & Analytical Methods

Synthesis and Validation of FAPGG Substrate for Angiotensin Converting Enzyme (ACE) Kinetics

Application Note: AN-ACE-001

Executive Summary

This guide details the chemical synthesis and validation of FAPGG (Furanacryloyl-Phe-Gly-Gly), the industry-standard synthetic substrate for the continuous spectrophotometric assay of Angiotensin Converting Enzyme (ACE).[1]

While FAPGG is commercially available, in-house synthesis via (2E)-3-(2-Furyl)acryloyl chloride allows for cost-effective scaling and strict quality control of the substrate's purity, which is critical for kinetic accuracy.[1] This protocol utilizes a modified Schotten-Baumann acylation, ensuring high regioselectivity for the N-terminus of the tripeptide.[1]

Chemical Principle & Mechanism[1]

The synthesis relies on the acylation of the N-terminal amine of the tripeptide L-Phenylalanyl-glycyl-glycine (Phe-Gly-Gly) using the highly reactive acid chloride derivative of furanacrylic acid.[1]

Reaction Logic

• Nucleophilic Attack: The free amine (

  ) of Phe-Gly-Gly attacks the carbonyl carbon of the (2E)-3-(2-Furyl)acryloyl chloride.[1]

• HCl Scavenging: The reaction generates Hydrochloric Acid (HCl) as a byproduct. A base (Sodium Carbonate) is required to neutralize the HCl and maintain the amine in its nucleophilic (deprotonated) state.

• Regioselectivity: By controlling pH (8.0–9.0) and temperature, we favor N-acylation over hydrolysis of the acid chloride.

Mechanistic Flow (Graphviz)[1]

Figure 1: Reaction mechanism for the N-acylation of Phe-Gly-Gly.

Synthesis Protocol

Safety Warning: (2E)-3-(2-Furyl)acryloyl chloride is a lachrymator and corrosive.[1] Perform all steps in a fume hood.

Materials & Reagents

Reagent	MW ( g/mol )	Role	Notes
(2E)-3-(2-Furyl)acryloyl chloride	156.57	Acylating Agent	Moisture sensitive.[1] Store at -20°C.
L-Phe-Gly-Gly	279.29	Peptide Backbone	Zwitterionic starting material.[1][2]
Sodium Carbonate ( )	105.99	Base	Maintains pH 8-9.[1]
Acetone	58.08	Co-solvent	Dissolves acid chloride.
HCl (1M and 6M)	36.46	Acid	For precipitation/workup.

Step-by-Step Methodology

Step 1: Preparation of the Aqueous Phase

• In a 250 mL round-bottom flask, dissolve 10 mmol (2.79 g) of L-Phe-Gly-Gly in 50 mL of 1M

  .

• Cool the solution to 0–4°C in an ice bath.

  • Expert Insight: Low temperature reduces the rate of competitive hydrolysis of the acid chloride by water.

Step 2: Acylation Reaction[1]

• Dissolve 11 mmol (1.72 g) of (2E)-3-(2-Furyl)acryloyl chloride in 10 mL of dry acetone .

• Add the acid chloride solution dropwise to the stirred peptide solution over 30 minutes.

• Critical Control Point: Monitor pH. If it drops below 8.0, add small aliquots of 1M

  .

• Once addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours .

Step 3: Workup and Isolation

• Evaporate the acetone under reduced pressure (Rotavap) at 30°C.

• Filter the remaining aqueous solution to remove any insoluble furanacrylic acid byproducts.

• Carefully acidify the filtrate with 6M HCl to pH 2.0–2.5 .

  • Observation: A white to off-white precipitate (FAPGG) should form immediately.[1]

• Chill at 4°C for 1 hour to maximize yield.

• Filter the solid and wash with cold dilute HCl (0.01M) followed by cold water.

Step 4: Purification[1]

• Recrystallize the crude solid from Hot Ethanol/Water (1:1) .

• Dry in a vacuum desiccator over

  .

• Target Yield: 60–75%.

• Physical Property Check: Melting Point should be approx. 245°C (decomposition) .

Validation: The ACE Enzymatic Assay

The synthesized FAPGG must be validated functionally. The assay relies on the cleavage of the Phe-Gly bond, resulting in a decrease in absorbance at 345 nm .

Assay Principle

[1]

• FAPGG: High extinction coefficient at 345 nm.

• FAP + GG: Lower extinction coefficient at 345 nm.

• Result:

  is directly proportional to enzyme activity.

Validation Protocol (Holmquist Method)

• Buffer: 50 mM HEPES, 300 mM NaCl, 10

  M , pH 7.5.

• Substrate Solution: Dissolve synthesized FAPGG to 1.0 mM in the buffer.

  • Note: Heating to 50°C may be required to fully dissolve FAPGG; cool to 37°C before use.

• Measurement:

  • Blank: Buffer only.

  • Sample: 1.0 mM FAPGG + ACE Source (e.g., Rabbit Lung powder or Serum).

• Spectrophotometry: Monitor Absorbance at 345 nm for 5–10 minutes at 37°C.

• Pass Criteria: The slope should be linear and negative.

Assay Workflow Diagram

Figure 2: Workflow for validating FAPGG activity using spectrophotometry.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of Acid Chloride	Ensure Acid Chloride is dissolved in dry acetone; add dropwise; keep temp < 4°C initially.
Oily Product	Incomplete Acidification	Ensure pH reaches 2.0–2.5. Scratch the flask glass to induce crystallization.
No Activity in Assay	Zinc Deficiency	ACE is a metalloprotease. Ensure buffer contains 10 M .[2][3]
Non-Linear Kinetics	Substrate Depletion	Dilute the enzyme source. The assay is only linear for initial rates (<10% hydrolysis).

References

• Holmquist, B., Bunning, P., & Riordan, J. F. (1979). A continuous spectrophotometric assay for angiotensin converting enzyme. Analytical Biochemistry, 95(2), 540–548.

• Sigma-Aldrich. Product Information: N-[3-(2-Furyl)acryloyl]-Phe-Gly-Gly.[1]

• Beneteau, et al. (1986). Automated kinetic assay of angiotensin-converting enzyme in serum. Clinical Chemistry, 32(5), 884-886.[1]

• PubChem. Compound Summary: FAPGG (CID 6438387). [1]

Sources

• 1. 2-Furanacryloyl-phenylalanyl-glycyl-glycine | C20H21N3O6 | CID 6438387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. researchgate.net [researchgate.net]

Preparation and Application of N-[3-(2-Furyl)acryloyl]-L-phenylalanylglycylglycine (FAPGG) for Angiotensin-Converting Enzyme (ACE) Assays

Introduction

Angiotensin-Converting Enzyme (ACE), a key component of the renin-angiotensin-aldosterone system, plays a critical role in the regulation of blood pressure.[1][2] It catalyzes the conversion of the decapeptide angiotensin I to the potent vasoconstrictor angiotensin II and inactivates the vasodilator bradykinin.[2] Consequently, ACE is a major therapeutic target for the management of hypertension and related cardiovascular diseases. The development and screening of ACE inhibitors require robust and reliable assay methods. This application note provides a comprehensive guide to the preparation and use of the chromogenic substrate N-[3-(2-Furyl)acryloyl]-L-phenylalanylglycylglycine (FAPGG) for the continuous spectrophotometric assay of ACE activity.

The FAPGG-based assay offers a sensitive and convenient method for determining ACE activity and for screening potential inhibitors.[1][3] The principle of the assay relies on the ACE-catalyzed hydrolysis of FAPGG into N-[3-(2-furyl)acryloyl]-L-phenylalanine (FAP) and the dipeptide glycylglycine (Gly-Gly). This cleavage results in a decrease in absorbance at 340 nm, which can be monitored kinetically to determine the rate of the enzymatic reaction.[2][3]

Part 1: Synthesis of N-[3-(2-Furyl)acryloyl]-L-phenylalanylglycylglycine (FAPGG)

The synthesis of FAPGG is a multi-step process that involves the preparation of the tripeptide L-phenylalanylglycylglycine (Phe-Gly-Gly) followed by its acylation with 3-(2-furyl)acrylic acid. This process requires careful control of reaction conditions to ensure high purity and yield of the final product.

Diagram of FAPGG Synthesis Workflow

Caption: Workflow for the chemical synthesis of FAPGG.

Protocol for the Synthesis of FAPGG

Materials and Reagents:

• Boc-L-phenylalanine (Boc-Phe-OH)

• Glycylglycine ethyl ester hydrochloride (H-Gly-Gly-OEt·HCl)

• Dicyclohexylcarbodiimide (DCC)

• 1-Hydroxybenzotriazole (HOBt)

• Trifluoroacetic acid (TFA)

• Sodium hydroxide (NaOH)

• 3-(2-Furyl)acrylic acid

• Thionyl chloride (SOCl₂) or N-hydroxysuccinimide (NHS)

• Organic solvents: Dichloromethane (DCM), Dimethylformamide (DMF), Ethyl acetate (EtOAc), Diethyl ether, Ethanol

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Part A: Synthesis of L-phenylalanylglycylglycine (Phe-Gly-Gly)

• Coupling of Boc-Phe-OH and H-Gly-Gly-OEt:

  • Dissolve H-Gly-Gly-OEt·HCl in DMF and neutralize with an equimolar amount of TEA or DIPEA.

  • In a separate flask, dissolve Boc-Phe-OH and HOBt in DMF.

  • Cool the Boc-Phe-OH solution to 0 °C and add DCC.

  • Add the neutralized H-Gly-Gly-OEt solution to the Boc-Phe-OH solution and stir at 0 °C for 2 hours, then at room temperature overnight.

  • Filter off the dicyclohexylurea (DCU) precipitate and concentrate the filtrate under reduced pressure.

  • Dissolve the residue in EtOAc and wash sequentially with 1 M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over MgSO₄, filter, and evaporate the solvent to yield Boc-Phe-Gly-Gly-OEt.

• Boc Deprotection:

  • Dissolve the Boc-Phe-Gly-Gly-OEt in a solution of 25-50% TFA in DCM.

  • Stir the solution at room temperature for 1-2 hours.

  • Remove the solvent and excess TFA under reduced pressure.

  • Triturate the residue with cold diethyl ether to precipitate H-Phe-Gly-Gly-OEt·TFA salt.

• Saponification:

  • Dissolve the H-Phe-Gly-Gly-OEt·TFA salt in a mixture of ethanol and water.

  • Add 1 M NaOH solution dropwise at 0 °C until the pH reaches 11-12.

  • Stir the reaction mixture at room temperature and monitor the hydrolysis by TLC.

  • Once the reaction is complete, neutralize the solution to pH 7 with 1 M HCl.

  • Concentrate the solution to remove ethanol and then lyophilize to obtain H-Phe-Gly-Gly-OH.

Part B: Coupling of 3-(2-Furyl)acrylic acid and Phe-Gly-Gly

• Activation of 3-(2-Furyl)acrylic acid:

  • Method 1 (Acyl Chloride): Reflux 3-(2-furyl)acrylic acid with an excess of thionyl chloride for 2-3 hours. Remove the excess thionyl chloride by distillation under reduced pressure to obtain 3-(2-furyl)acryloyl chloride.

  • Method 2 (NHS Ester): Dissolve 3-(2-furyl)acrylic acid, NHS, and DCC in DMF at 0 °C. Stir for 2 hours at 0 °C and then overnight at room temperature. Filter off the DCU and use the filtrate containing the activated NHS ester directly in the next step.

• Acylation of Phe-Gly-Gly:

  • Dissolve H-Phe-Gly-Gly-OH in a suitable solvent such as a mixture of water and dioxane, and cool to 0 °C.

  • Add a base such as NaHCO₃ to maintain a slightly alkaline pH.

  • Slowly add the 3-(2-furyl)acryloyl chloride or the NHS ester solution to the Phe-Gly-Gly solution with vigorous stirring.

  • Allow the reaction to proceed at room temperature for several hours until completion (monitored by TLC).

• Purification of FAPGG:

  • Acidify the reaction mixture to pH 2-3 with 1 M HCl to precipitate the crude FAPGG.

  • Collect the precipitate by filtration and wash with cold water.

  • Recrystallize the crude product from a suitable solvent system, such as ethanol/water, to obtain pure N-[3-(2-Furyl)acryloyl]-L-phenylalanylglycylglycine.[4]

Characterization:

The identity and purity of the synthesized FAPGG should be confirmed by:

• ¹H NMR and ¹³C NMR spectroscopy: To confirm the chemical structure.

• Mass spectrometry (MS): To verify the molecular weight.

• High-performance liquid chromatography (HPLC): To assess the purity.

• Melting point determination: To compare with literature values.

Part 2: ACE Assay Protocol using FAPGG

This protocol provides a detailed procedure for the determination of ACE activity and the evaluation of ACE inhibitors using FAPGG as a substrate.

Diagram of ACE Assay Workflow

Caption: Workflow for the ACE assay using FAPGG.

Detailed Protocol

Materials and Reagents:

• Purified Angiotensin-Converting Enzyme (ACE) from a commercial source (e.g., rabbit lung)

• N-[3-(2-Furyl)acryloyl]-L-phenylalanylglycylglycine (FAPGG)

• Assay Buffer: 80 mM Borate buffer, pH 8.2, containing 0.3 M NaCl.[2][5]

• ACE inhibitor (e.g., Captopril) for control experiments

• 96-well UV-transparent microplates or quartz cuvettes

• Temperature-controlled microplate reader or spectrophotometer capable of measuring absorbance at 340 nm

Reagent Preparation:

• Assay Buffer: Prepare an 80 mM Borate buffer solution and adjust the pH to 8.2. Add NaCl to a final concentration of 0.3 M.

• FAPGG Stock Solution: Prepare a stock solution of FAPGG (e.g., 10 mM) in the Assay Buffer or a small amount of DMSO, and then dilute with Assay Buffer. The final concentration in the assay is typically between 0.5 mM and 1.0 mM.[1][6]

• ACE Working Solution: Prepare a working solution of ACE in Assay Buffer. The final concentration should be optimized to give a linear decrease in absorbance over a reasonable time frame (e.g., 5-10 minutes). It is crucial to maintain a consistent ACE concentration across experiments, as it can affect the apparent IC₅₀ values of inhibitors.[1]

• Inhibitor Solutions: Prepare a series of dilutions of the test compounds and a known inhibitor like Captopril in Assay Buffer.

Assay Procedure:

• Set up the reactions in a 96-well microplate or cuvettes. For each reaction, prepare a blank (no enzyme), a control (enzyme, no inhibitor), and test samples (enzyme + inhibitor).

• To each well/cuvette, add the following in order:

  • Assay Buffer

  • ACE working solution

  • Inhibitor solution or vehicle (for control)

• Pre-incubate the mixture at 37 °C for 5 minutes.[5]

• Initiate the reaction by adding the FAPGG solution to each well/cuvette.

• Immediately start monitoring the decrease in absorbance at 340 nm at 37 °C. Record the absorbance every 30-60 seconds for 5-10 minutes.

Data Analysis:

• Calculate the rate of reaction: Determine the initial linear rate of the reaction (ΔAbs/min) from the slope of the absorbance versus time plot.

• Calculate ACE Activity:

  • ACE Activity (U/mL) = (ΔAbs/min) / (ε * l) * V_total / V_enzyme * 1000

    • ΔAbs/min = The rate of absorbance change per minute

    • ε = Molar extinction coefficient of FAPGG at 340 nm (This needs to be determined experimentally or obtained from the literature)

    • l = Path length of the cuvette/well (cm)

    • V_total = Total volume of the assay (mL)

    • V_enzyme = Volume of the enzyme solution used (mL)

• Calculate Percentage Inhibition:

  • % Inhibition = [(Rate_control - Rate_inhibitor) / Rate_control] * 100

• Determine IC₅₀ Value:

  • Plot the percentage inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of ACE activity.

Key Experimental Considerations and Causality

• Consistent ACE Concentration: The apparent IC₅₀ value of an inhibitor can be influenced by the concentration of the enzyme.[1] Therefore, it is crucial to use a consistent and optimized concentration of ACE in all assays to ensure the comparability of results.

• Substrate Concentration: The concentration of FAPGG should be optimized. It is typically used at a concentration close to its Michaelis-Menten constant (Km) to ensure adequate sensitivity for inhibitor screening.

• Buffer and pH: The choice of buffer and pH is critical for optimal enzyme activity. A borate buffer at pH 8.2 is commonly used and has been shown to be optimal for the kinetic ACE method.[5]

• Temperature Control: ACE activity is temperature-dependent. Maintaining a constant temperature of 37 °C throughout the assay is essential for reproducible results.

• Potential Interferences: Substances such as bilirubin, hemoglobin (from hemolysis), and lipids can interfere with the spectrophotometric measurement.[2] It is important to use high-quality samples and consider potential interferences when interpreting the results.

Summary of Quantitative Data

Parameter	Recommended Value	Reference
Substrate (FAPGG) Concentration	0.5 mM - 1.0 mM	[1][6]
Assay Buffer	80 mM Borate buffer, pH 8.2	[2][5]
NaCl Concentration	0.3 M	[6]
Incubation Temperature	37 °C	[1]
Wavelength for Detection	340 nm	[2][3]
Positive Control Inhibitor	Captopril	[1][7]

Conclusion

The FAPGG-based assay is a robust and reliable method for the determination of ACE activity and the screening of potential inhibitors. This application note provides a detailed guide for the synthesis of the FAPGG substrate and a comprehensive protocol for its use in ACE assays. By carefully controlling the experimental parameters as outlined, researchers can obtain accurate and reproducible data, facilitating the discovery and development of novel therapeutics for hypertension and other cardiovascular diseases.

References

• Preparation and identification novel angiotensin-converting enzyme-inhibitory peptides derived from fish waste - E3S Web of Conferences. (n.d.). Retrieved from [Link]

• Murray, B. A., & FitzGerald, R. J. (2004). Modification of the furanacryloyl-L-phenylalanylglycylglycine assay for determination of angiotensin-I-converting enzyme inhibitory activity. Journal of biochemical and biophysical methods, 59(2), 141–153.

• ACE - Angiotensin Converting Enzyme. (n.d.). Retrieved from [Link]

• Holmquist, B., Bünning, P., & Riordan, J. F. (1979). A continuous spectrophotometric assay for angiotensin converting enzyme. Analytical biochemistry, 95(2), 540–548.
• Cheung, H. S., & Cushman, D. W. (1973). A sensitive and specific spectrophotometric assay for angiotensin-converting enzyme. Biochimica et biophysica acta, 293(2), 451–463.
• Bénéteau-Burnat, B., & Baudin, B. (1991). Assessment and optimization of kinetic methods for angiotensin-converting enzyme in plasma. Clinical chemistry, 37(4), 565–569.

• Introduction to Peptide Synthesis - Master Organic Chemistry. (2019, February 15). Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Purification by Recrystallization - CUNY. (n.d.). Retrieved from [Link]

Sources

• 1. Modification of the furanacryloyl-L-phenylalanylglycylglycine assay for determination of angiotensin-I-converting enzyme inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sorachim.com [sorachim.com]
• 3. researchgate.net [researchgate.net]
• 4. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 5. Assessment and optimization of kinetic methods for angiotensin-converting enzyme in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. Measuring angiotensin-I converting enzyme inhibitory activity by micro plate assays: comparison using marine cryptides and tentative threshold determinations with captopril and losartan - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Synthesis of N-((2E)-3-(2-Furyl)acryloyl)-L-phenylalanine

Abstract

This document provides a comprehensive guide for the synthesis of N-((2E)-3-(2-Furyl)acryloyl)-L-phenylalanine, a novel amide synthesized through the acylation of L-phenylalanine with (2E)-3-(2-Furyl)acryloyl chloride. This reaction is a classic example of the Schotten-Baumann reaction, a widely utilized method for forming amides from amines and acyl chlorides. The protocol detailed herein is designed for researchers in organic synthesis, medicinal chemistry, and materials science, offering a robust methodology, mechanistic insights, and detailed characterization techniques. The resulting compound holds potential for applications in drug discovery and as a building block in peptide synthesis due to the incorporation of the furan moiety, a privileged structure in medicinal chemistry.

Introduction and Significance

The synthesis of novel amino acid derivatives is a cornerstone of drug discovery and peptide chemistry. The acylation of amino acids, such as L-phenylalanine, with functionalized acyl chlorides introduces unique chemical motifs that can modulate biological activity, improve pharmacokinetic properties, or serve as versatile synthetic intermediates.

(2E)-3-(2-Furyl)acryloyl chloride is an α,β-unsaturated acyl chloride containing a furan ring. The furan nucleus is a common scaffold in numerous natural products and pharmacologically active compounds, known for its diverse biological activities. The α,β-unsaturated system, on the other hand, can act as a Michael acceptor, potentially enabling covalent interactions with biological targets.

The reaction described is an N-acylation that proceeds via the Schotten-Baumann method. This reaction is typically performed in a two-phase system (e.g., aqueous/organic) or a single-phase solvent in the presence of a base. The base is crucial as it serves to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction, thereby preventing the protonation of the amine nucleophile (L-phenylalanine) and allowing the reaction to proceed to completion.

This guide provides a detailed, step-by-step protocol for the synthesis, purification, and characterization of N-((2E)-3-(2-Furyl)acryloyl)-L-phenylalanine, ensuring reproducibility and high purity of the final product.

Reaction Mechanism and Workflow

The core of this synthesis is the nucleophilic acyl substitution reaction. The amino group of L-phenylalanine acts as the nucleophile, attacking the electrophilic carbonyl carbon of (2E)-3-(2-Furyl)acryloyl chloride. The reaction proceeds through a tetrahedral intermediate, which then collapses to form the amide bond and eliminates a chloride ion. The liberated HCl is immediately neutralized by a base, such as sodium hydroxide or triethylamine.

DOT Diagram: Synthesis Workflow

Caption: Workflow for the synthesis of N-((2E)-3-(2-Furyl)acryloyl)-L-phenylalanine.

Materials and Equipment

Reagents

Reagent	Grade	Supplier Example	CAS Number
L-phenylalanine	≥99%	Sigma-Aldrich	63-91-2
(2E)-3-(2-Furyl)acryloyl chloride	≥97%	Sigma-Aldrich	55598-53-3
Sodium Hydroxide (NaOH)	ACS Reagent, ≥97%	Fisher Scientific	1310-73-2
Hydrochloric Acid (HCl), 37%	ACS Reagent	VWR	7647-01-0
Tetrahydrofuran (THF), anhydrous	≥99.9%, inhibitor-free	Sigma-Aldrich	109-99-9
Ethyl Acetate	ACS Grade	Fisher Scientific	141-78-6
Hexanes	ACS Grade	VWR	110-54-3
Ethanol, 200 proof	ACS/USP Grade	Decon Labs	64-17-5
Deionized Water	18.2 MΩ·cm	In-house	7732-18-5

Equipment

• Magnetic stirrer with stirring bar

• Ice bath

• Round-bottom flasks (50 mL, 100 mL)

• Addition funnel

• pH meter or pH indicator strips

• Büchner funnel and filter flask

• Vacuum pump or aspirator

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders)

• Analytical balance

• NMR spectrometer, FT-IR spectrometer, Mass spectrometer

Experimental Protocol

Safety Precaution: (2E)-3-(2-Furyl)acryloyl chloride is corrosive and moisture-sensitive. Hydrochloric acid is highly corrosive. Sodium hydroxide is caustic. All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, lab coat, and acid/base resistant gloves, must be worn.

Preparation of Reagent Solutions

• L-phenylalanine Solution: In a 100 mL round-bottom flask, dissolve L-phenylalanine (1.65 g, 10.0 mmol) in 20 mL of 1M aqueous sodium hydroxide solution. Stir until a clear solution is obtained.

• Acyl Chloride Solution: In a separate, dry 50 mL flask, dissolve (2E)-3-(2-Furyl)acryloyl chloride (1.57 g, 10.0 mmol) in 15 mL of anhydrous tetrahydrofuran (THF).

Reaction Procedure

• Cool the L-phenylalanine solution to 0-5 °C using an ice-water bath. Maintain vigorous stirring.

• Transfer the acyl chloride solution to an addition funnel and add it dropwise to the cold L-phenylalanine solution over a period of 20-30 minutes. Causality: Slow, dropwise addition is critical to control the exothermic reaction and prevent potential side reactions or degradation of the acyl chloride.

• During the addition, monitor the pH of the reaction mixture. If the pH drops below 10, add 1M NaOH dropwise to maintain basic conditions. Causality: Maintaining a basic pH ensures that the L-phenylalanine remains deprotonated and nucleophilic.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for an additional 2-3 hours to ensure the reaction goes to completion.

Work-up and Product Isolation

• Transfer the reaction mixture to a beaker.

• Slowly and carefully acidify the mixture to a pH of approximately 2 by adding 2M HCl. A precipitate should form. Causality: Acidification protonates the carboxylate group of the product, rendering it insoluble in the aqueous medium and causing it to precipitate out.

• Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the filter cake with two portions of cold deionized water (2 x 20 mL) to remove inorganic salts.

• Dry the crude product under vacuum.

Purification

• Recrystallize the crude product from a mixture of ethanol and water.

  • Dissolve the crude solid in a minimal amount of hot ethanol.

  • Add hot water dropwise until the solution becomes slightly turbid.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water (1:1), and dry under high vacuum.

Characterization and Expected Results

The final product, N-((2E)-3-(2-Furyl)acryloyl)-L-phenylalanine, should be a white to off-white solid.

Parameter	Expected Value/Observation
Appearance	White to off-white crystalline solid
Yield	75-85%
Melting Point	To be determined experimentally (TBD)
¹H NMR (400 MHz, DMSO-d₆)	δ (ppm): ~8.5 (d, NH), ~7.8 (m, furan-H), ~7.3 (m, Ar-H), ~7.2 (d, vinyl-H), ~6.7 (m, furan-H), ~6.6 (m, furan-H), ~6.5 (d, vinyl-H), ~4.5 (m, α-CH), ~3.0 (m, β-CH₂)
IR (ATR)	ν (cm⁻¹): ~3300 (N-H stretch), ~3100 (C-H, aromatic/vinyl), ~1720 (C=O, acid), ~1650 (C=O, amide I), ~1610 (C=C stretch), ~1540 (N-H bend, amide II)
Mass Spec (ESI-)	[M-H]⁻ calculated for C₁₆H₁₄NO₄⁻: 298.09. Found: ~298.1

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	1. Incomplete reaction.2. Hydrolysis of acyl chloride.3. Product loss during work-up.	1. Increase reaction time or ensure pH remains basic.2. Use anhydrous solvent; add acyl chloride slowly at low temp.3. Ensure complete precipitation before filtering.
Oily Product	Impurities or incomplete drying.	1. Re-purify by recrystallization.2. Ensure product is thoroughly dried under vacuum.
Impure Product (NMR)	Presence of starting materials or side products.	1. Improve washing steps during work-up.2. Optimize recrystallization solvent system. Consider column chromatography if necessary.

References

• Clayden, J., Greeves, N., Warren, S. (2012). Organic Chemistry, 2nd Edition. Oxford University Press. [Link]

• Kurti, L., Czako, B. (2005). Strategic Applications of Named Reactions in Organic Synthesis. Elsevier Academic Press. [Link]

Application Notes &amp; Protocols: A Guide to the Synthesis of Antimicrobial Flavonoids Using Furan-Based Precursors

Abstract

The escalating threat of antimicrobial resistance necessitates the development of novel therapeutic agents. Flavonoids, a class of polyphenolic secondary metabolites found in plants, have garnered significant interest due to their diverse biological activities, including potent antimicrobial properties. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of antimicrobial flavonoids, with a particular focus on leveraging furan-containing precursors. The protocols detailed herein are based on established Claisen-Schmidt condensation reactions, a cornerstone of flavonoid synthesis. We will explore the rationale behind this synthetic strategy, provide step-by-step experimental procedures, and outline methods for the characterization and antimicrobial evaluation of the resulting compounds.

Introduction: The Promise of Furan-Containing Flavonoids

Flavonoids are characterized by a fifteen-carbon skeleton, consisting of two aromatic rings linked by a three-carbon bridge.[1] Their antimicrobial activity is influenced by their structural class, hydroxylation patterns, and other substitutions.[2] The furan nucleus, a five-membered aromatic ring containing one oxygen atom, is a key structural motif in many biologically active compounds.[3] Incorporating a furan ring into the flavonoid scaffold can significantly enhance their antimicrobial efficacy.[3][4]

The primary synthetic route to these valuable compounds involves the Claisen-Schmidt condensation to form a chalcone intermediate. Chalcones, or 1,3-diaryl-2-propen-1-ones, are open-chain flavonoids that serve as versatile precursors for the synthesis of various flavonoid classes.[2][5] This method offers a straightforward and efficient way to construct the core flavonoid structure from readily available starting materials.

Synthesis of Furan-Based Chalcones: The Claisen-Schmidt Condensation

The Claisen-Schmidt condensation is a base-catalyzed reaction between an aromatic aldehyde and an acetophenone derivative to form a chalcone. In our case, a 5-aryl-furan-2-carboxaldehyde will react with a substituted acetophenone.

General Reaction Scheme

Caption: General workflow for the synthesis of furan-based chalcones.

Materials and Reagents

• 5-Aryl-furan-2-carboxaldehyde derivatives (e.g., 5-(4-chlorophenyl)furan-2-carboxaldehyde)

• Substituted acetophenones (e.g., 4'-cyanoacetophenone, 4-methoxyacetophenone)

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Ethanol (95%)

• Distilled water

• Hydrochloric acid (HCl), dilute solution

• Standard laboratory glassware and equipment (round-bottom flasks, magnetic stirrer, reflux condenser, Buchner funnel, etc.)

Step-by-Step Synthesis Protocol

• Preparation of Reactant Solutions:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve an equimolar amount of the 5-aryl-furan-2-carboxaldehyde and the substituted acetophenone in ethanol.

• Initiation of the Condensation Reaction:

  • To the stirred solution, slowly add an aqueous solution of sodium hydroxide or potassium hydroxide. The amount of base should be catalytic.

  • The reaction mixture is typically stirred at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Reaction Work-up and Product Isolation:

  • Once the reaction is complete (as indicated by TLC), pour the reaction mixture into a beaker containing crushed ice and water.

  • Acidify the mixture with dilute hydrochloric acid to precipitate the crude chalcone product.

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the precipitate with cold water to remove any remaining salts.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure furan-based chalcone.[6]

Characterization of Synthesized Flavonoids

Confirming the structure and purity of the synthesized compounds is a critical step. A combination of spectroscopic techniques is typically employed.

Spectroscopic Analysis

Technique	Information Obtained
Infrared (IR) Spectroscopy	Identifies the presence of key functional groups, such as the carbonyl (C=O) group of the chalcone (typically around 1645-1680 cm⁻¹) and the C=C double bonds of the aromatic and furan rings.[5][7]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the carbon-hydrogen framework of the molecule. ¹H NMR confirms the presence and connectivity of protons, while ¹³C NMR identifies the different carbon environments.[7][8][9][10]
Mass Spectrometry (MS)	Determines the molecular weight of the compound and can provide information about its fragmentation pattern, further confirming the structure.[1][11]

Example Spectral Data for a Furan-Based Chalcone:

• ¹H NMR (400 MHz, DMSO-d₆): Signals corresponding to the furan ring protons, aromatic protons, and the α,β-unsaturated ketone protons (chalcone backbone) are expected.[7]

• ESI-MS: The mass spectrum should show a molecular ion peak (M⁺) corresponding to the calculated molecular weight of the target chalcone.[7]

Antimicrobial Activity Evaluation

The antimicrobial efficacy of the synthesized flavonoids is typically assessed by determining their Minimum Inhibitory Concentration (MIC) against a panel of pathogenic microorganisms.

Microorganisms

A representative panel should include:

• Gram-positive bacteria: Staphylococcus aureus, Enterococcus faecalis[12][13]

• Gram-negative bacteria: Escherichia coli, Pseudomonas aeruginosa[14][15]

• Fungi: Candida albicans[12]

Broth Microdilution Method for MIC Determination

The broth microdilution method is a standardized and widely used technique to determine the MIC of an antimicrobial agent.[16][17]

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• 5. Design, Synthesis, Antimicrobial Properties, and Molecular Docking of Novel Furan-Derived Chalcones and Their 3,5-Diaryl-∆2-pyrazoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. researchgate.net [researchgate.net]
• 15. Synthesis, pharmacological evaluation, and in silico study of new 3-furan-1-thiophene-based chalcones as antibacterial and anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Antibacterial Activity and Mechanisms of Plant Flavonoids against Gram-Negative Bacteria Based on the Antibacterial Statistical Model | MDPI [mdpi.com]
• 17. youtube.com [youtube.com]

Functionalization of hydrogels with furan-acryloyl moieties

Application Note: Dual-Functionalization of Hydrogels with Furan-Acryloyl Moieties

Executive Summary

This guide details the protocol for synthesizing a dual-functionalized biopolymer, Furan-Gelatin Methacryloyl (Gel-F-MA) . By grafting both furan and acryloyl moieties onto a gelatin backbone, researchers can leverage two orthogonal crosslinking mechanisms:

• Photocrosslinking (Acryloyl): Rapid, radical-mediated polymerization for shape fixation and high mechanical stiffness.

• Diels-Alder (DA) "Click" Chemistry (Furan): Thermoreversible, specific reaction with maleimide crosslinkers for cytocompatibility, self-healing properties, and controlled drug release.

This dual-network approach addresses the limitations of single-network hydrogels, offering a tunable platform for precision drug delivery and tissue engineering.

The Chemistry of Dual-Functionalization

To achieve dual-functionality without steric hindrance or competitive inhibition, we target distinct functional groups on the gelatin polypeptide chain:

• Furan Functionalization: Targets Carboxyl groups (Aspartic/Glutamic acid) using EDC/NHS coupling with Furfurylamine.

• Acryloyl Functionalization: Targets Primary Amines (Lysine) and Hydroxyl groups using Methacrylic Anhydride (MAA).

This orthogonal functionalization strategy preserves the bioactivity of the RGD (Arginine-Glycine-Aspartic acid) cell-adhesion motifs while maximizing the degree of substitution (DS).

Mechanistic Pathway Diagram

Figure 1: Sequential synthesis workflow for creating dual-functionalized Gelatin-Furan-Methacryloyl (Gel-F-MA).

Detailed Synthesis Protocols

Phase 1: Synthesis of Furan-Modified Gelatin (Gel-F)

Targeting Carboxyl Groups via EDC/NHS Coupling

Materials:

• Gelatin Type A (300 Bloom, derived from porcine skin)

• Furfurylamine (99%)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)[1]

• MES Buffer (0.1 M, pH 5.0)

• Dialysis Tubing (MWCO 12-14 kDa)[2][3]

Protocol:

• Dissolution: Dissolve 1.0 g of Gelatin Type A in 100 mL of 0.1 M MES buffer (pH 5.0) at 40°C. Stir continuously until a clear, homogeneous solution is obtained.

• Activation: Add EDC (0.4 g) and NHS (0.6 g) to the solution.

  • Note: The molar ratio of EDC:NHS:COOH should be approximately 4:4:1 to ensure efficient activation [1].

  • Stir for 30 minutes at 40°C to form the reactive NHS-ester intermediate.

• Conjugation: Add Furfurylamine (0.5 mL) dropwise to the activated gelatin solution.

  • Critical Step: The reaction proceeds via nucleophilic attack.[1] Maintain pH at 5.0–5.5 to prevent hydrolysis of the NHS ester while keeping the amine of furfurylamine reactive.

• Reaction: Allow the reaction to proceed for 24 hours at 40°C in the dark.

• Purification: Transfer the solution to dialysis tubing (MWCO 12-14 kDa). Dialyze against distilled water for 3 days at 40°C to remove unreacted furfurylamine and urea byproducts. Change water 3 times daily.

• Isolation: Lyophilize (freeze-dry) the purified solution for 48 hours to obtain the white, porous Gel-F foam.

Phase 2: Methacrylation of Gel-F (Synthesis of Gel-F-MA)

Targeting Amine/Hydroxyl Groups via Methacrylic Anhydride

Materials:

• Lyophilized Gel-F (from Phase 1)

• Methacrylic Anhydride (MAA)[4]

• Phosphate Buffered Saline (PBS, pH 7.4)[2]

• Sodium Carbonate (optional, for pH adjustment)

Protocol:

• Dissolution: Dissolve 1.0 g of Gel-F in 10 mL of PBS (pH 7.4) at 50°C.

• Methacrylation: While stirring vigorously, add Methacrylic Anhydride (MAA) dropwise.[4]

  • Volume Calculation: For a high degree of substitution (DS), use 0.6 mL MAA per gram of gelatin. For low DS, use 0.25 mL [2].

• Reaction Control: Allow the reaction to proceed for 2 hours at 50°C.

  • Self-Validating Step: Monitor pH.[4][5] The reaction produces methacrylic acid, lowering pH. Periodically readjust to pH 7.4 using 5M NaOH or Sodium Carbonate to maintain reaction efficiency [3].

• Quenching: Stop the reaction by diluting with 40 mL of warm PBS (50°C).

• Purification: Dialyze against distilled water (MWCO 12-14 kDa) for 5–7 days at 40°C. This step is critical to remove cytotoxic methacrylic acid and unreacted MAA.

• Isolation: Filter through a 0.22 µm sterile filter (if sterile product is required) and lyophilize to obtain Gel-F-MA .

Hydrogel Fabrication & Crosslinking

To form the hydrogel, you must introduce the crosslinking partners: a maleimide linker (for Diels-Alder) and a photoinitiator (for Acryloyl).

Formulation Table:

Component	Role	Concentration (Typical)
Gel-F-MA	Polymer Backbone	5% – 15% (w/v)
PEG-di-Maleimide	DA Crosslinker	Molar ratio 1:1 (Furan:Maleimide)
LAP or Irgacure 2959	Photoinitiator	0.1% – 0.5% (w/v)
PBS / Cell Media	Solvent	Balance

Crosslinking Protocol:

• Mixing: Dissolve Gel-F-MA and PEG-di-Maleimide in PBS at 37°C.

• Diels-Alder Curing (Stage 1): Incubate the mixture at 37°C. The gel will slowly form over 30–60 minutes via the Furan-Maleimide click reaction. This forms a soft, chemically crosslinked base network.

• Photocrosslinking (Stage 2): Add the photoinitiator.[1][6] Expose the DA-cured gel to UV light (365 nm or 405 nm depending on initiator) at 10–20 mW/cm² for 30–60 seconds.

  • Result: Rapid stiffening of the matrix as methacrylate groups polymerize [4].

Characterization & Validation

To ensure scientific integrity, the synthesized polymer must be characterized using 1H-NMR .

Key NMR Signals (D₂O Solvent):

• Furan Peaks: Look for signals at 6.4 ppm, 6.5 ppm, and 7.6 ppm (Furan ring protons) [1].

• Methacryloyl Peaks: Look for vinyl proton signals at 5.4 ppm and 5.7 ppm and the methyl group signal at 1.9 ppm [2].

• Quantification (Degree of Substitution): Compare the integration of the furan/vinyl peaks against the Phenylalanine signal (7.1–7.4 ppm), which remains constant in gelatin.

Applications in Drug Development

Controlled Release via "Un-Clicking"

The Diels-Alder bond is thermoreversible. While stable at body temperature (37°C), local hyperthermia or specific ultrasound triggers can induce the retro-Diels-Alder reaction, loosening the network and releasing encapsulated drugs [5].

Mechanotransduction Studies

By varying the UV exposure time (Stage 2 crosslinking), researchers can decouple matrix stiffness from ligand density. This is crucial for studying how tumor microenvironment stiffness affects drug resistance in cancer models.

References

• Synthesis of Furan-Gelatin

  • Title: Design and Synthesis of Chitosan—Gelatin Hybrid Hydrogels for 3D Printable in vitro Models.
  • Source: Frontiers in Bioengineering and Biotechnology (2020).

  • URL:[Link]

• Synthesis of GelMA

  • Title: Synthesis and Properties of Gelatin Methacryloyl (GelMA)
  • Source: Polymers (MDPI) (2018).

  • URL:[Link]

• pH Control in GelMA Synthesis

  • Title: Synthesis of Gelatin Methacryloyl Analogs and Their Use in the Fabrication of pH-Responsive Microspheres.[4]

  • Source: Micromachines (2021).

  • URL:[Link]

• Dual Crosslinking Mechanisms

  • Title: Hydrogels that listen to cells: a review of cell-responsive str
  • Source: M

  • URL:[Link]

• Diels-Alder Drug Delivery

  • Title: N-(furfural) chitosan hydrogels based on Diels-Alder cycloadditions and application as microspheres for controlled drug release.[7]

  • Source: Carbohydrate Polymers (2015).[7]

  • URL:[Link]

Sources

• 1. Cross-Linking Strategies for Electrospun Gelatin Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. shoichetlab.utoronto.ca [shoichetlab.utoronto.ca]
• 3. The Diels-Alder Cross-Linked Gelatin/Dextran Nanocomposite Hydrogels with Silver Nanoparticles for Wound Healing Applications: Synthesis, Characterization, and In Vitro Evaluation [mdpi.com]
• 4. dspace.library.uvic.ca [dspace.library.uvic.ca]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Synthesis and Properties of Gelatin Methacryloyl (GelMA) Hydrogels and Their Recent Applications in Load-Bearing Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-(furfural) chitosan hydrogels based on Diels-Alder cycloadditions and application as microspheres for controlled drug release - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing polymerization of (2E)-3-(2-Furyl)acryloyl chloride during storage

Welcome to the technical support center for (2E)-3-(2-Furyl)acryloyl chloride. This guide is designed for researchers, scientists, and drug development professionals to address the inherent instability of this valuable reagent, focusing on preventing its polymerization during storage. Here, we provide in-depth troubleshooting advice, frequently asked questions, and validated protocols to ensure the integrity and reactivity of your material.

Understanding the Instability of (2E)-3-(2-Furyl)acryloyl Chloride

(2E)-3-(2-Furyl)acryloyl chloride is a highly reactive molecule due to the presence of three key functional groups: an α,β-unsaturated acryloyl system, a furan ring, and a reactive acyl chloride. This unique combination makes it susceptible to several degradation pathways, with polymerization being a primary concern during storage.

The acryloyl group can readily undergo free-radical polymerization, especially when exposed to heat, light, or contaminants.[1][2] The furan ring, while aromatic, is sensitive to acidic conditions and can also participate in polymerization reactions, including cationic polymerization.[3][4][5] Furthermore, the acyl chloride is highly susceptible to hydrolysis in the presence of moisture.[6]

Troubleshooting Guide: Preventing Polymerization

This section addresses specific issues you may encounter during the storage of (2E)-3-(2-Furyl)acryloyl chloride in a question-and-answer format.

Question 1: I observed the formation of a solid or viscous material in my (2E)-3-(2-Furyl)acryloyl chloride sample during storage. What is happening and how can I prevent it?

Answer: The formation of a solid or viscous substance is a clear indication of polymerization. This is most likely due to the free-radical polymerization of the acryloyl group. Several factors can initiate this process:

• Exposure to Light: UV radiation can generate free radicals, initiating polymerization.

• Elevated Temperatures: Heat can accelerate the rate of spontaneous polymerization.

• Presence of Oxygen: While some inhibitors require oxygen to function effectively, high concentrations of oxygen in the absence of an appropriate inhibitor can contribute to the formation of peroxides, which are polymerization initiators.[7][8]

• Contamination: Impurities, especially metal ions, can catalyze polymerization.

Preventative Measures:

• Storage Conditions: Store the compound in a cool, dark, and dry place. Refrigeration at 2-8°C is recommended. The container should be opaque or amber to protect it from light.

• Inert Atmosphere: Store the material under an inert atmosphere, such as argon or nitrogen, to minimize contact with oxygen and moisture.[9]

• Use of Inhibitors: The most effective way to prevent polymerization is to add a suitable inhibitor.

Question 2: What are the recommended inhibitors for (2E)-3-(2-Furyl)acryloyl chloride and how do they work?

Answer: For acryloyl compounds, free-radical inhibitors are the most effective. The most commonly used inhibitors are:

• Hydroquinone (HQ) and its derivatives, like Mono-tert-butylhydroquinone (MTBHQ): These compounds act as radical scavengers. In the presence of oxygen, they react with peroxy radicals to form stable compounds, thus terminating the polymerization chain.[7][8][10]

• Hydroquinone monomethyl ether (MEHQ): This is a widely used and effective inhibitor for acrylates, typically used in concentrations ranging from 10 to 300 ppm for storage.[11][12]

• Phenothiazine (PTZ): This is another potent inhibitor for acrylic monomers and can be used alone or in combination with other inhibitors.

The mechanism of inhibition for phenolic inhibitors like hydroquinone is illustrated below.

Caption: Mechanism of radical scavenging by hydroquinone.

Question 3: My sample of (2E)-3-(2-Furyl)acryloyl chloride has turned dark, is it still usable?

Answer: Darkening of the sample, especially turning brown or black, can indicate degradation of the furan ring. Furans are known to be sensitive to air and light, and can resinify under certain conditions.[4] While slight discoloration might not significantly impact its use in some applications, significant color change suggests a decrease in purity and potential formation of byproducts. It is advisable to re-analyze the material for purity before use. To prevent this, always store the compound under an inert atmosphere and protected from light.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for (2E)-3-(2-Furyl)acryloyl chloride?

A1: The ideal storage conditions are in a tightly sealed, opaque or amber container, under an inert atmosphere (argon or nitrogen), at a refrigerated temperature of 2-8°C.[9] It should be stored in a designated area for reactive and corrosive chemicals.[13][14]

Q2: How much inhibitor should I add to my (2E)-3-(2-Furyl)acryloyl chloride?

A2: A typical concentration for storage inhibitors like MEHQ is between 50 and 200 ppm.[11] The exact amount may depend on the expected storage duration and conditions. It is crucial not to add an excessive amount of inhibitor, as this may interfere with subsequent polymerization reactions if the material is intended for that purpose.[15]

Q3: Can I distill (2E)-3-(2-Furyl)acryloyl chloride to purify it?

A3: Distillation can be performed, but it must be done with extreme care. Due to its thermal sensitivity, distillation should be carried out under reduced pressure and at the lowest possible temperature. It is also critical to ensure that a polymerization inhibitor is present in the distillation flask.

Q4: What should I do if I suspect my (2E)-3-(2-Furyl)acryloyl chloride has started to polymerize?

A4: If you observe a significant increase in viscosity or the formation of solids, it is a sign of polymerization. If the polymerization is not rapid and exothermic, the material may still be partially usable if the unpolymerized portion can be separated. However, if the container is warm to the touch, this indicates a runaway polymerization, which can be dangerous. In such cases, the area should be evacuated, and appropriate safety personnel should be notified.

Experimental Protocol: Addition of a Polymerization Inhibitor

This protocol describes how to add a stock solution of an inhibitor to (2E)-3-(2-Furyl)acryloyl chloride for storage.

Materials:

• (2E)-3-(2-Furyl)acryloyl chloride

• Inhibitor (e.g., MEHQ)

• Anhydrous solvent (e.g., dichloromethane, ensuring it is compatible with your downstream application)

• Inert gas supply (argon or nitrogen)

• Dry glassware (e.g., round-bottom flask, syringe)

• Magnetic stirrer

Procedure:

• Prepare Inhibitor Stock Solution:

  • In a dry, inerted vial, prepare a stock solution of the inhibitor in the anhydrous solvent. For example, to prepare a 1000 ppm MEHQ solution in dichloromethane, dissolve 10 mg of MEHQ in 10 mL of anhydrous dichloromethane.

• Inert the System:

  • Place the (2E)-3-(2-Furyl)acryloyl chloride in a dry round-bottom flask equipped with a magnetic stir bar.

  • Seal the flask with a septum and purge with an inert gas for 10-15 minutes.

• Add the Inhibitor:

  • Using a dry syringe, carefully add the calculated volume of the inhibitor stock solution to the stirred (2E)-3-(2-Furyl)acryloyl chloride under a positive pressure of inert gas. For example, to achieve a final inhibitor concentration of 100 ppm in 50 g of the acyl chloride, you would add 5 mL of the 1000 ppm stock solution.

• Mixing and Storage:

  • Stir the mixture for 15-20 minutes under an inert atmosphere to ensure homogeneous distribution of the inhibitor.

  • Transfer the stabilized compound to a suitable, properly labeled, opaque or amber storage container.

  • Purge the headspace of the container with inert gas before sealing tightly.

  • Store the container at the recommended refrigerated temperature (2-8°C).

Sources

• 1. What is free radical polymerization? types, characteristics, reaction mechanism, and typical methods with examples ｜ Information ｜ FUJIFILM Wako Pure Chemical Corporation [specchem-wako.fujifilm.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scribd.com [scribd.com]
• 6. alliancechemical.com [alliancechemical.com]
• 7. chempoint.com [chempoint.com]
• 8. eastman.com [eastman.com]
• 9. csuohio.edu [csuohio.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. fluoryx.com [fluoryx.com]
• 12. Uses|4-methoxyphenol|MEHQ-HOSEA CHEM [hoseachem.com]
• 13. chemicals.co.uk [chemicals.co.uk]
• 14. Chemical Compatibility and Storage | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 15. ankersmid.com [ankersmid.com]

Technical Support Center: Furan-Acryloyl Chloride (FA-Cl) Stability &amp; Storage

Current Status: Operational Ticket ID: FAC-STABILITY-001 Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary

Furan-acryloyl chloride (FA-Cl), specifically (E)-3-(Furan-2-yl)acryloyl chloride (CAS: 63485-67-6), is a highly reactive electrophile used primarily for derivatizing nucleophiles (enzymes, amines, alcohols). Its utility relies entirely on the integrity of the acyl chloride moiety.

The Critical Failure Mode: Hydrolysis. Upon contact with atmospheric moisture, FA-Cl degrades into Furan-acrylic acid (FA-OH) and Hydrochloric acid (HCl) . This reaction is irreversible and autocatalytic, as the evolved HCl can further degrade the furan ring or catalyze polymerization.

This guide provides the protocols to prevent, diagnose, and remediate hydrolysis.

Module 1: Critical Storage Protocol (The "Zero-Moisture" Standard)

Question: I just received a shipment of FA-Cl. How do I store it to ensure it lasts for months?

Technical Directive: You must treat FA-Cl as a moisture-intolerant, acid-sensitive solid. The furan ring adds susceptibility to photo-oxidation, requiring a dual-protection strategy (Moisture + Light).

Parameter	Specification	Scientific Rationale
Temperature	-20°C (Optimal) 2-8°C (Acceptable short-term)	Low temperature kinetically inhibits hydrolysis rates and suppresses spontaneous polymerization of the vinyl group.
Atmosphere	Argon or Nitrogen	Displaces humid air. Argon is preferred as it is heavier than air, forming a "blanket" over the solid in the vial.
Container	Amber Glass + Parafilm/Tape	Amber glass blocks UV light (preventing furan ring oxidation). Parafilm creates a secondary seal against moisture ingress.
Desiccation	Required	Store the primary vial inside a secondary jar containing active desiccant (e.g., Drierite or Silica Gel).

Module 2: Diagnostics (Is my reagent dead?)

Question: My FA-Cl looks different than before. How do I confirm if it has hydrolyzed without wasting it in a reaction?

The Diagnostic Workflow: Hydrolysis changes the physical and chemical properties of the compound drastically. Use this decision matrix to evaluate purity.

Visual & Physical Indicators

• The "Smoke" Test: Open the vial carefully in a fume hood.

  • Observation: Faint white wisps of "smoke."

  • Diagnosis:Active Hydrolysis. The "smoke" is HCl gas reacting with moist air. This confirms the reagent is currently degrading but may still have active chloride content.

• State Change:

  • FA-Cl (Good): Low-melting solid or semi-solid (often yellow/brown).

  • FA-OH (Bad): High-melting crystalline powder (off-white/beige).

• Melting Point (The Gold Standard):

  • This is the most reliable quantitative test. Hydrolysis creates the acid, which has distinct hydrogen bonding, significantly raising the melting point.

Compound	Melting Point	Solubility (Non-polar)
FA-Cl (Active Reagent)	~69–73°C (Low melting)	Soluble in Hexane/Toluene
FA-OH (Hydrolyzed Trash)	~141°C (High melting)	Insoluble/Poorly Soluble

Spectroscopic Confirmation (IR/NMR)

If you have access to FTIR, this provides a definitive "Fingerprint" of the carbonyl environment.

• FA-Cl: Look for the C=O stretch at ~1750–1780 cm⁻¹ . The high wavenumber is due to the electron-withdrawing chlorine atom.[1]

• FA-OH: Look for the C=O stretch at ~1680–1710 cm⁻¹ and a broad O-H stretch at 2500–3300 cm⁻¹ .

Figure 1: The irreversible conversion of the acid chloride to the carboxylic acid upon contact with water.

Module 3: Rescue Protocols (Remediation)

Question: My melting point is 110°C, indicating a mixture of acid and chloride. Can I purify it?

Technical Directive: Yes, but you cannot use column chromatography (silica gel contains water and hydroxyls that will destroy the remaining chloride). You must use Recrystallization or Sublimation .

Protocol: Anhydrous Recrystallization

Objective: Separate the soluble chloride from the insoluble/less-soluble acid.

• Solvent Selection: Use anhydrous Hexane or Cyclohexane . (FA-Cl is soluble; FA-OH is largely insoluble in cold non-polar solvents).

• Dissolution: Place the crude solid in a Schlenk flask under Argon. Add dry solvent and warm gently (do not boil aggressively) until the low-melting solid dissolves.

• Filtration: If a solid precipitate remains (this is likely the FA-OH impurity), filter the warm solution rapidly through a sintered glass funnel under inert gas.

• Crystallization: Cool the filtrate to -20°C. The FA-Cl should crystallize out as yellow needles/plates.

• Isolation: Decant the solvent via syringe (to avoid moisture exposure) and dry the crystals under high vacuum.

Module 4: Handling During Experimentation

Question: Every time I open the bottle to weigh it, I degrade the rest. How do I stop this?

Technical Directive: Stop weighing acid chlorides in open air. Use the "Difference Weighing" technique or Schlenk line transfers.

Best Practice Workflow

• Warm Up: Allow the storage vial to reach room temperature before opening. (Opening a cold vial condenses atmospheric water directly onto the reagent).

• Inert Transfer:

  • Flush a secondary vial (tared) with Argon.

  • Quickly transfer an approximate amount of FA-Cl to the secondary vial.

  • Close the stock vial immediately and re-seal with Parafilm.

• Solvation:

  • Dissolve the FA-Cl in the secondary vial with a known volume of dry solvent (e.g., DCM or THF).

  • Calculate the concentration.[2]

  • Add the reagent to your reaction via syringe based on volume, not mass. This eliminates open-air exposure.

Figure 2: Step-by-step workflow to maintain anhydrous integrity during use.

References

• Sigma-Aldrich. (E)-3-(Furan-2-yl)acryloyl chloride Product Data. Retrieved from

• ChemicalBook. 3-(2-Furyl)acrylic acid Properties (Hydrolysis Product Data). Retrieved from

• BASF. Acid Chlorides and Chloroformates - Safety and Handling Guidelines. Retrieved from

• National Institutes of Health (PubChem). Furylacrylic acid (Compound Summary). Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Acryloyl chloride - Wikipedia [en.wikipedia.org]

Technical Support Guide: Optimization of Furan-Acryloyl Chloride Coupling

Ticket ID: #ACR-FUR-001 Subject: Alternative Base Selection for Acryloylation of Furan Derivatives Status: Open Assigned Specialist: Senior Application Scientist, Chemical Synthesis Division

Diagnostic & Core Directive

User Issue: You are experiencing low yields, product discoloration (yellow/brown), or difficult workups when using Triethylamine (TEA) for the coupling of acryloyl chloride with furan derivatives (e.g., furfuryl alcohol or furfurylamine).

Technical Diagnosis: While TEA is the "standard" base for acylation, it is suboptimal for acryloyl chloride due to two critical failure modes:

• Michael Addition Side-Reactions: TEA is sufficiently nucleophilic to catalyze the addition of the nucleophile (or itself) to the

  -carbon of the acryloyl group, leading to impurities and oligomers.

• Salt Hygroscopicity: Triethylammonium hydrochloride (

  ) is often a hygroscopic sludge that complicates filtration and traps product.

The Solution: Switch to N,N-Diisopropylethylamine (DIPEA/Hünig's Base) for homogeneous reactions or Potassium Carbonate (

) for heterogeneous conditions. These bases minimize nucleophilic side pathways due to steric hindrance or insolubility.

Decision Matrix: Selecting the Right Base

Do not guess. Use this logic flow to select the correct base for your specific furan substrate.

Figure 1: Decision tree for selecting the optimal base scavenger based on substrate solubility and sensitivity.

Technical Deep Dive: The "Why"

The Failure of Triethylamine (TEA)

In standard acylations, TEA acts as a proton scavenger. However, with

-unsaturated systems like acryloyl chloride, TEA poses a risk. It is unhindered enough to act as a nucleophile, attacking the -carbon (Michael Addition) or the carbonyl. This generates "TEA-adduct" impurities that trigger polymerization or yellowing.

The Superiority of DIPEA (Hünig's Base)

DIPEA possesses two bulky isopropyl groups.[1] This steric bulk prevents the nitrogen lone pair from attacking the electrophilic centers of the acryloyl chloride, yet it remains basic enough (

) to neutralize the HCl generated.

The Utility of Inorganic Bases ( )

Using anhydrous

creates a heterogeneous system. The base is solid; the reaction happens on the surface or via solution equilibrium. This completely eliminates the possibility of the base acting as a nucleophilic catalyst for side reactions.

Validated Experimental Protocols

Protocol A: The "Gold Standard" (DIPEA)

Best for: High-value furan intermediates, furfuryl alcohol, furfurylamine.

Reagents:

• Substrate (e.g., Furfuryl alcohol): 1.0 equiv.[2]

• Acryloyl Chloride: 1.1 – 1.2 equiv.

• DIPEA: 1.2 – 1.5 equiv.

• Solvent: Anhydrous DCM (

  ) or THF.[2]

• Inhibitor: BHT or Phenothiazine (optional, 100 ppm if polymerization is observed).

Procedure:

• Setup: Flame-dry a round-bottom flask under Argon/Nitrogen.

• Dissolution: Dissolve the furan substrate and DIPEA in anhydrous DCM (0.2 M concentration).

• Cooling: Cool the mixture to -10°C to 0°C (Ice/Salt bath). Critical: Acryloyl chloride is volatile and reactive; heat triggers polymerization.

• Addition: Add Acryloyl Chloride dropwise over 30 minutes.

  • Note: The solution may turn slightly yellow; deep brown/black indicates polymerization.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2-4 hours.

• Quench: Add saturated

  solution.

• Workup: Extract with DCM, wash with 0.1M HCl (to remove excess DIPEA), then Brine. Dry over ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  .

Protocol B: The "Clean Workup" (Inorganic Carbonate)

Best for: Acid-sensitive furans or when removing amine salts is difficult.

Reagents:

• Substrate: 1.0 equiv.

• Acryloyl Chloride: 1.2 equiv.

• Base: Anhydrous

  (powdered): 2.0 equiv.

• Solvent: Acetone (dry) or Acetonitrile (ACN).

• Catalyst: TBAI (Tetrabutylammonium iodide) - 5 mol% (Optional, accelerates reaction).

Procedure:

• Suspension: Suspend the furan substrate and

  in Acetone/ACN.

• Cooling: Cool to 0°C .

• Addition: Add Acryloyl Chloride dropwise.[2][3]

• Reaction: Stir vigorously (heterogeneous reaction requires high agitation). Monitor by TLC.[4][5][6]

  • Time: Usually 4-12 hours (slower than DIPEA).

• Workup: Filter the reaction mixture through a Celite pad or sintered glass funnel. The solid residue is the KCl salt and excess base.

• Concentration: Evaporate the filtrate to obtain the crude product. This often requires no aqueous extraction.

Troubleshooting & FAQ

Q1: My reaction mixture turned into a solid gel. What happened?

• Cause: Uncontrolled polymerization of the acryloyl group.

• Fix:

  • Ensure temperature was kept

    during addition.

  • Add a radical inhibitor (e.g., 4-methoxyphenol or BHT) to the reaction solvent (approx. 200-500 ppm).

  • Exclude light (wrap flask in foil).

Q2: I see a new spot on TLC that isn't product or starting material.

• Cause: Likely the Michael Addition adduct (Base attacking the double bond) or hydrolysis (Acrylic acid formation).

• Fix: Switch from TEA to DIPEA. If using DIPEA, ensure reagents are anhydrous to prevent hydrolysis.

Q3: The furan ring opened/decomposed.

• Cause: Localized high concentration of HCl before the base could neutralize it.

• Fix: Use Protocol B (

  ). The carbonate buffers the solution effectively. Alternatively, add the base before the acid chloride.

Comparison of Base Performance:

Feature	Triethylamine (TEA)	DIPEA (Hünig's Base)	(Inorganic)
HCl Scavenging	Good	Excellent	Good (Slow)
Nucleophilicity	Moderate (Risk of Side Rxn)	Low (Sterically Hindered)	None (Insoluble)
Workup	Aqueous Extraction	Aqueous Extraction	Filtration
Cost	Low	High	Very Low
Risk of Polymerization	Moderate	Low	Low

References

• BenchChem. (2025).[2][4][3][7] An In-depth Technical Guide to the Core Reaction Mechanisms of Acryloyl Chloride. Retrieved from

• CymitQuimica. (2026).[8] Acryloyl chloride: Properties and Reactivity. Retrieved from

• Xinggao Chemical. (2025). What Is The Difference between Triethylamine And DIPEA? Retrieved from

• Royal Society of Chemistry. (2014). Supplementary Information: Synthesis of N,N-di-n-propylacrylamide using K2CO3. Retrieved from

• National Institutes of Health (PubMed). (2016). Safe, Selective, and High-Yielding Synthesis of Acryloyl Chloride in a Continuous-Flow System. Retrieved from

Sources

• 1. What Is The Difference between Triethylamine And DIPEA? - Xinggao Chemical [xgchemicals.com]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. CAS 814-68-6: Acryloyl chloride | CymitQuimica [cymitquimica.com]

Reference Data & Comparative Studies

IR spectrum carbonyl stretch frequency of furan-2-acryloyl chloride

Executive Summary

Furan-2-acryloyl chloride (CAS: 63485-67-6) is a critical electrophilic intermediate used in the synthesis of bioactive heterocycles, particularly in EGFR inhibitors and antimicrobial agents. Its infrared (IR) spectrum is characterized by a carbonyl (C=O) stretching frequency in the range of 1750–1760 cm⁻¹ . This value represents a distinct shift to lower wavenumbers compared to saturated acid chlorides (~1800 cm⁻¹) and simple aromatic acid chlorides (~1775 cm⁻¹), driven by the extended conjugation of the furan ring through the vinyl spacer.

This guide provides a technical comparison against key structural analogs, a mechanistic analysis of the spectral shifts, and a validated experimental protocol for synthesis and handling.

Spectral Analysis & Comparative Data

The carbonyl stretching frequency is the most diagnostic feature of acid chlorides. For furan-2-acryloyl chloride, the position of this band is governed by the competition between the inductive withdrawal of the chlorine/oxygen atoms (raising frequency) and the resonance donation of the furan ring (lowering frequency).

Comparative Frequency Table

The following table contrasts the C=O stretch of furan-2-acryloyl chloride with its direct structural analogs to highlight the impact of conjugation and ring electronics.

Compound	Structure	C=O[1][2][3][4][5][6] Frequency (cm⁻¹)	Electronic Driver
Furan-2-acryloyl chloride	Furan-CH=CH-COCl	1750 – 1760	Extended Conjugation: Furan π-system + Vinyl group significantly reduces double-bond character of C=O.
Cinnamoyl chloride	Ph-CH=CH-COCl	1750 – 1760	Benzene Analog: Similar conjugation length; phenyl is less electron-rich than furan, but shift is comparable.
Furoyl chloride	Furan-COCl	1760 – 1780	Direct Conjugation: Furan directly attached to C=O. Less conjugation path length = higher frequency than acryloyl derivative.
Acryloyl chloride	CH₂=CH-COCl	1770 – 1790	Vinyl Only: Lack of aromatic donor results in less single-bond character.
Butyryl chloride	CH₃-CH₂-CH₂-COCl	~1800	Inductive Only: Saturated baseline. No resonance lowering.

Note: Frequencies are solvent-dependent. Values above are typical for non-polar solvents (CCl₄, CHCl₃) or neat liquid films. In polar solvents, values may shift lower by 10–20 cm⁻¹.

Structural Insights & Mechanism

The Resonance Effect

The lowering of the carbonyl frequency in furan-2-acryloyl chloride is a direct result of "single-bond character" introduced by resonance. The furan oxygen lone pair donates electron density into the ring, which is then transmitted through the vinyl linker to the carbonyl oxygen.

This extended conjugation system creates a "push-pull" dynamic that is stronger than in benzene analogs (cinnamoyl chloride) due to furan's π-excessive nature.

Figure 1: Electronic flow demonstrating the resonance effect that lowers the C=O bond order and stretching frequency.

Conformational Isomerism (s-cis vs. s-trans)

Like cinnamoyl chloride, furan-2-acryloyl chloride exists in equilibrium between s-cis and s-trans conformers around the C-C single bond connecting the vinyl group to the carbonyl.

• s-cis: The C=O and C=C bonds are on the same side. Typically higher frequency due to dipole alignment/steric strain.

• s-trans: The C=O and C=C bonds are opposite. Typically lower frequency and thermodynamically favored.

• Observation: In high-resolution IR, this may appear as a split peak or a shoulder on the main carbonyl band.

Experimental Protocol: Synthesis & Analysis

Objective: Synthesize high-purity furan-2-acryloyl chloride from furan-2-acrylic acid and characterize via IR.

Reagents

• Precursor: Furan-2-acrylic acid (Commercial or synthesized via Perkin reaction).

• Reagent: Thionyl chloride (SOCl₂) - Excess (1.5 - 2.0 equivalents).

• Catalyst: DMF (Dimethylformamide) - Catalytic drop (activates SOCl₂).

• Solvent: Toluene or Dichloromethane (DCM) - Dry.

Workflow Diagram

Figure 2: Synthesis and characterization workflow.

Step-by-Step Methodology

• Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser topped with a CaCl₂ drying tube (or N₂ line).

• Reaction: Charge the flask with Furan-2-acrylic acid (1.0 g, 7.2 mmol). Add dry toluene (10 mL) followed by Thionyl chloride (1.0 mL, ~14 mmol). Add 1 drop of dry DMF.

• Heating: Heat the mixture to 60–70°C. Evolution of HCl and SO₂ gas will be observed. Maintain heating for 2–3 hours until gas evolution ceases and the solid dissolves completely.

• Work-up: Cool the mixture to room temperature. Connect the flask to a rotary evaporator. Remove the solvent and excess thionyl chloride under reduced pressure. Note: Use a base trap for the pump.

• Purification: The residue is typically a dark oil or low-melting solid. For high purity, vacuum distill (if liquid) or recrystallize from dry hexane (if solid).

• IR Sampling:

  • Liquid/Oil: Place a drop between two NaCl or KBr plates (Neat).

  • Solid: Grind with dry KBr and press a pellet. Critical: Work quickly to avoid hydrolysis by atmospheric moisture, which will show a broad OH peak at 3000 cm⁻¹ and shift the C=O to ~1680 cm⁻¹ (Acid form).

Applications in Drug Discovery

Furan-2-acryloyl chloride is not just a spectral curiosity; it is a "warhead" precursor in medicinal chemistry.

• Covalent Inhibitors: The

  -unsaturated carbonyl system serves as a Michael acceptor. It can covalently modify cysteine residues in target proteins (e.g., EGFR kinase domains).

• Antimicrobial Agents: Furan derivatives often exhibit antibacterial properties. The acryloyl linker provides the necessary rigidity and electronic profile to bind into bacterial enzyme pockets.

• Linker Chemistry: Used to attach the pharmacologically active furan moiety to larger scaffolds (e.g., coumarins, quinolines) to improve lipophilicity and binding affinity.

References

• NIST Chemistry WebBook. 2-Furancarbonyl chloride (Furoyl Chloride) IR Spectrum. National Institute of Standards and Technology. Link

• Sigma-Aldrich. (E)-3-(Furan-2-yl)acryloyl chloride Product Specification & CAS Data.Link

• Spectroscopy Online. The Carbonyl Group: Ketones and Acid Chlorides. (General reference for shift mechanisms). Link

• ChemicalBook. Cinnamoyl Chloride IR Spectrum Data. (Comparative analog data). Link

• ResearchGate. Synthesis and Characterization of Furan-2-acrylic acid derivatives. (Synthesis protocols). Link

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• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. (E)-3-(Furan-2-yl)acryloyl chloride | 63485-67-6 [sigmaaldrich.com]
• 4. lookchem.com [lookchem.com]
• 5. dial.uclouvain.be [dial.uclouvain.be]
• 6. 2-Furoyl chloride - Wikipedia [en.wikipedia.org]

A Researcher's Guide to ACE Inhibition Assays: FAPGG vs. Hippuryl-His-Leu (HHL)

For researchers and drug development professionals dedicated to the discovery of novel antihypertensive therapeutics, the accurate and efficient measurement of Angiotensin-Converting Enzyme (ACE) inhibition is paramount. The choice of substrate in an ACE inhibition assay is a critical determinant of the sensitivity, throughput, and overall reliability of the screening process. This guide provides an in-depth, objective comparison of two of the most commonly employed synthetic substrates: N-[3-(2-furyl)acryloyl]-L-phenylalanyl-glycyl-glycine (FAPGG) and Hippuryl-His-Leu (HHL). By delving into the mechanistic underpinnings, experimental protocols, and performance data of assays utilizing these substrates, this document aims to equip you with the field-proven insights necessary to select the optimal method for your research needs.

The Central Role of ACE in Blood Pressure Regulation

Angiotensin-Converting Enzyme (ACE) is a key player in the Renin-Angiotensin System (RAS), a hormonal cascade that regulates blood pressure and fluid balance.[1] ACE is a dipeptidyl carboxypeptidase that catalyzes the conversion of the inactive decapeptide angiotensin I to the potent vasoconstrictor angiotensin II.[2] Additionally, ACE is responsible for the degradation of bradykinin, a vasodilator.[1] The dual action of ACE makes it a prime therapeutic target for the management of hypertension and other cardiovascular disorders. Consequently, the in vitro screening for ACE inhibitors is a cornerstone of antihypertensive drug discovery.

Below is a diagram illustrating the role of ACE in the Renin-Angiotensin System and the mechanism of its inhibition.

Caption: The Renin-Angiotensin System and the point of intervention for ACE inhibitors.

FAPGG: The High-Throughput Workhorse

The FAPGG-based assay is a continuous spectrophotometric method that has gained popularity for its simplicity and suitability for high-throughput screening (HTS).

Principle and Reaction Mechanism

The substrate, FAPGG, is directly cleaved by ACE into two products: furanacryloyl-phenylalanine (FAP) and glycylglycine (GG).[3][4] This enzymatic hydrolysis results in a decrease in absorbance at 340 nm, which can be monitored in real-time.[3] The rate of this decrease is directly proportional to the ACE activity in the sample.[4]

Sources

• 1. Assessment and optimization of kinetic methods for angiotensin-converting enzyme in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Angiotensin Converting Enzyme (ACE)-Peptide Interactions: Inhibition Kinetics, In Silico Molecular Docking and Stability Study of Three Novel Peptides Generated from Palm Kernel Cake Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of angiotensin I-converting enzyme activity in equine blood: lack of agreement between methods of analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Comparative Guide to the Spectrophotometric Detection of FAPGG Hydrolysis at 340 nm

For researchers and drug development professionals engaged in the study of the renin-angiotensin system, the accurate measurement of Angiotensin-Converting Enzyme (ACE) activity is paramount. This guide provides an in-depth analysis of the most common continuous spectrophotometric assay for this purpose: the hydrolysis of N-[3-(2-Furyl)acryloyl]-L-phenylalanylglycylglycine (FAPGG). We will explore the mechanistic underpinnings of this assay, compare its performance against prevalent alternatives, and provide field-proven protocols to ensure data integrity and reproducibility.

The Principle: Unmasking Enzyme Activity Through Absorbance Change

The FAPGG assay is an elegant and widely adopted method for quantifying the activity of ACE, a key peptidyldipeptide hydrolase in blood pressure regulation.[1] The core of the assay lies in the enzymatic cleavage of the synthetic chromogenic substrate, FAPGG.

ACE catalyzes the hydrolysis of FAPGG, cleaving the bond between the Phenylalanine and Glycine residues. This reaction yields two products: N-[3-(2-furyl)acryloyl]-L-phenylalanine (FAP) and the dipeptide Glycyl-Glycine (GG).[1][2] The key to the assay is the distinct spectral properties of the substrate and its products. The intact FAPGG molecule exhibits a significant absorbance at 340 nm, while the hydrolysis products do not. Consequently, as ACE processes the substrate, a decrease in absorbance at 340 nm is observed. This rate of decrease is directly proportional to the ACE activity in the sample.[3][4]

This relationship allows for a continuous, kinetic measurement of enzyme activity, which is often preferred for its ability to capture the initial reaction velocity (V₀), providing a more accurate representation of enzyme performance than fixed-time-point assays.

Figure 1. Reaction principle of the FAPGG assay for ACE activity.

A Comparative Analysis: FAPGG vs. Alternative Methods

While the FAPGG assay is robust, it is not the only method available for measuring ACE activity. Understanding its advantages and limitations in the context of other common assays is crucial for selecting the appropriate technique for your research needs. The two most common alternatives are the Hippuryl-His-Leu (HHL) based assay and newer, coupled-enzyme colorimetric assays.

Feature	FAPGG Assay	HHL Assay	Coupled-Enzyme Colorimetric Assay
Principle	Direct kinetic measurement of FAPGG hydrolysis via decreased absorbance at 340 nm.[1]	Endpoint assay measuring the product, hippuric acid (HA), liberated from the HHL substrate.[5]	Multi-step reaction where ACE liberates a product that is acted upon by a second enzyme (e.g., hippuricase) to produce a colored compound.[6]
Detection Method	UV Spectrophotometry	HPLC with UV detection (228 nm)	Visible Spectrophotometry (e.g., 505 nm)
Advantages	- Continuous, real-time kinetics- Simple, single-reagent format- High throughput potential (microplate adaptable)[7]	- High specificity- Can detect inhibitors that interfere with secondary enzymes	- Higher signal change (absorbance increase)- Potentially greater sensitivity- Less interference from sample turbidity at visible wavelengths[6]
Disadvantages	- Lower signal change (absorbance decrease)- Prone to interference from compounds absorbing at 340 nm (e.g., hemolysis, bilirubin)[1][6]- Requires UV-compatible plates/cuvettes	- Discontinuous (fixed time point)- Low throughput- Requires specialized HPLC equipment and expertise- More time-consuming and labor-intensive[5]	- Indirect measurement (potential for interference with coupling enzymes)- More complex reagent formulation (two components)[6]
Typical Application	High-throughput screening of ACE inhibitors, routine clinical testing.[3][8]	Mechanistic studies, validation of screening hits.	Routine diagnostics where enhanced sensitivity or avoidance of UV-range interference is desired.

Expert Insight: The choice between these assays is application-driven. For high-throughput screening of large compound libraries, the speed and simplicity of the FAPGG assay are unparalleled.[5] However, for detailed kinetic characterization or when dealing with complex biological matrices that may contain interfering substances, the HPLC-based HHL method, despite its low throughput, offers superior specificity. The newer coupled-enzyme assays present a compelling alternative, particularly in clinical settings, by shifting the detection wavelength away from the UV region, thereby reducing common interferences.[6]

Establishing a Self-Validating FAPGG Protocol

A trustworthy protocol is a self-validating one. This means incorporating the necessary controls and calibration steps to ensure that the results are accurate and reproducible. The following workflow is designed with this principle in mind.

Figure 2. General experimental workflow for the FAPGG microplate assay.

Materials and Reagents

• ACE Enzyme: From rabbit lung or other suitable source.

• FAPGG Substrate: N-[3-(2-Furyl)acryloyl]-L-phenylalanylglycylglycine.

• Assay Buffer: 50 mM HEPES or 80 mM Boric Acid buffer, containing 300 mM NaCl, pH 8.2-8.3.[1][9][10]

• ACE Inhibitor (Positive Control): Captopril.[9]

• Stop Solution (for fixed-time assays): 100 mM EDTA.[8]

• Equipment: UV-capable spectrophotometer or microplate reader, temperature-controlled incubator (37°C), appropriate cuvettes or 96-well UV-transparent plates.

Step-by-Step Experimental Protocol (96-Well Plate Format)

This protocol is designed for determining the IC₅₀ value of a test compound.

• Prepare Reagents:

  • Dissolve FAPGG in the assay buffer to a working concentration of 0.5-0.8 mM.[4][8] The optimal concentration should be determined empirically but should be near the Michaelis-Menten constant (Km) for sensitive inhibitor screening.

  • Prepare a stock solution of ACE in assay buffer. The final concentration should be carefully controlled, as it significantly impacts the apparent IC₅₀ value of inhibitors.[8] A concentration yielding a linear absorbance decrease of approximately 0.01-0.02 AU/min is a good starting point.

  • Prepare serial dilutions of your test compound and the Captopril positive control in the assay buffer.

• Assay Plate Setup:

  • 100% Activity Control (No Inhibitor): Add 20 µL of assay buffer and 10 µL of ACE solution to multiple wells.

  • Blank (No Enzyme): Add 30 µL of assay buffer to several wells.

  • Test Compound Wells: Add 10 µL of each test compound dilution and 10 µL of ACE solution.

  • Positive Control Wells: Add 10 µL of each Captopril dilution and 10 µL of ACE solution.

• Pre-incubation:

  • Mix the plate gently and pre-incubate at 37°C for 5-10 minutes. This allows the enzyme and any potential inhibitors to interact before the substrate is introduced.[9]

• Initiate the Reaction:

  • Add 170 µL of the pre-warmed FAPGG working solution to all wells to bring the total volume to 200 µL.

• Kinetic Measurement:

  • Immediately place the plate in the spectrophotometer pre-set to 37°C.

  • Measure the absorbance at 340 nm every 30-60 seconds for a period of 15-30 minutes.[10]

• Data Analysis and Validation:

  • For each well, calculate the rate of reaction (V₀) by determining the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min).

  • Subtract the rate of the blank wells (non-enzymatic substrate hydrolysis) from all other rates.

  • Calculate the percent inhibition for each concentration of your test compound using the formula: % Inhibition = (1 - (Rate_inhibitor / Rate_no_inhibitor)) * 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

  • Validation Check: The IC₅₀ value for your Captopril control should fall within the expected range (typically low nanomolar), confirming the validity of your assay conditions.[8]

Causality and Key Parameters: A Deeper Dive

• Why 340 nm? This wavelength represents a peak in the absorbance spectrum of the furylacryloyl group in the intact FAPGG substrate. Cleavage of the Phe-Gly bond alters the electronic environment of this chromophore, causing a significant drop in absorbance specifically at this wavelength.

• The Role of Buffer and pH: ACE activity is highly pH-dependent. A buffer system like HEPES or Boric Acid at pH 8.2-8.3 provides a stable environment near the enzyme's optimal activity, ensuring maximal and reproducible hydrolysis rates.[1][10]

• The Criticality of Enzyme Concentration: As demonstrated by researchers, the apparent IC₅₀ value of an inhibitor is directly dependent on the concentration of ACE used in the assay.[8] Higher enzyme levels require more inhibitor to achieve 50% inhibition, leading to an overestimation of the IC₅₀. Therefore, for comparative studies, it is absolutely essential to use a consistent, standardized ACE concentration.

• Substrate Concentration (Km): Assaying at a substrate concentration near the Km (reported as ~0.25 mM) makes the assay highly sensitive to competitive inhibitors.[2] For routine activity measurements, a saturating concentration (5-10x Km) is often used to ensure the reaction rate is independent of the substrate and solely dependent on the enzyme concentration.

Conclusion and Future Perspectives

The FAPGG spectrophotometric assay remains a cornerstone technique in ACE research due to its simplicity, speed, and amenability to high-throughput applications. Its direct kinetic nature provides rich data for both routine activity measurements and inhibitor screening.[11] While it is susceptible to interferences in the UV range, a carefully designed protocol with appropriate controls, as outlined in this guide, ensures the generation of robust and reliable data.

As research demands higher sensitivity, particularly for samples with low ACE levels (e.g., cerebrospinal fluid), alternative methods like the coupled-enzyme colorimetric assays or fluorescence-based techniques may become more prevalent.[6][12] However, the fundamental utility and cost-effectiveness of the FAPGG assay guarantee its continued relevance in drug discovery and clinical diagnostics for the foreseeable future.

References

• Randox Laboratories Ltd. ACE - Angiotensin Converting Enzyme. Available from: [Link]

• Seebio Biotech (Shanghai) Co., Ltd. FAPGG Substrate for ACE Detection. Available from: [Link]

• GUT, J., et al. (2017). Validation of spectrophotometric microplate methods for polyphenol oxidase and peroxidase activities analysis in fruits and vegetables. Food Science and Technology, 37(4), 568-575. Available from: [Link]

• DiaSys Diagnostic Systems GmbH. Innovative High Sensitive Method for Quantification of Angiotensin Converting Enzyme (ACE) on Several Clinical Chemistry Analyzers. Available from: [Link]

• Sae-leaw, T., et al. (2019). Preparation and identification novel angiotensin-converting enzyme-inhibitory peptides derived from fish waste. E3S Web of Conferences, 131, 01030. Available from: [Link]

• Murray, B. A., & FitzGerald, R. J. (2004). Modification of the furanacryloyl-L-phenylalanylglycylglycine assay for determination of angiotensin-I-converting enzyme inhibitory activity. Journal of biochemical and biophysical methods, 59(2), 165–175. Available from: [Link]

• SPINREACT. Angiotensin Converting Enzyme. Available from: [Link]

• SIGUEMOTO, É. S., et al. (2017). Validation of spectrophotometric microplate methods for polyphenol oxidase and peroxidase activities analysis in fruits and vegetable. Food Science and Technology, 37(4). Available from: [Link]

• Tikhonov, V. E., & Zaiats, A. R. (2001). [Methodological aspects of the use of furanacryloyl-phenylalanyl-glycyl-glycine for the photometric detection of angiotensin converting enzyme activity]. Klinicheskaia laboratornaia diagnostika, (11), 17–20. Available from: [Link]

• Beijing Strong Biotechnologies, Inc. Angiotensin Converting Enzyme. Available from: [Link]

• Toth, A., et al. (2014). New Perspectives in the Renin-Angiotensin-Aldosterone System (RAAS) I: Endogenous Angiotensin Converting Enzyme (ACE) Inhibition. PLoS ONE, 9(4), e93704. Available from: [Link]

• Lopez, I., et al. (2011). Determination of angiotensin I-converting enzyme activity in equine blood: lack of agreement between methods of analysis. Journal of veterinary diagnostic investigation, 23(2), 333–338. Available from: [Link]

• Shalaby, S. M., Zakora, M., & Otte, J. (2006). Performance of two commonly used angiotensin-converting enzyme inhibition assays using FA-PGG and HHL as substrates. Journal of Dairy Research, 73(1), 1-8. Available from: [Link]

• Holmquist, B., & Bünning, P. (1979). A continuous spectrophotometric assay for angiotensin converting enzyme. Analytical biochemistry, 95(2), 540-548. Available from: [Link]

• Udenigwe, C. C., & Aluko, R. E. (2012). Angiotensin-I-Converting Enzyme (ACE)-Inhibitory Peptides from Plants. Nutrients, 4(9), 1165–1185. Available from: [Link]

• Wang, Y., et al. (2023). Establishment, validation and application of a spectrophotometric method for the accurate determination of carbonic anhydrase activity. Analytical Methods, 15(3), 295-305. Available from: [Link]

• Wang, Y., et al. (2023). Establishment, validation and application of a spectrophotometric method for the accurate determination of carbonic anhydrase activity. RSC Publishing. Available from: [Link]

• Graber, M., & C. K. (2017). Measuring Angiotensin-I Converting Enzyme Inhibitory Activity by Micro Plate Assays: Comparison Using Marine Cryptides and Tentative Threshold Determinations with Captopril and Losartan. Marine Drugs, 15(12), 378. Available from: [Link]

• Buckley, A. M., et al. (2023). Spectrophotometric-Based Assay to Quantify Relative Enzyme-Mediated Degradation of Commercially Available Bioplastics. International Journal of Molecular Sciences, 24(11), 9188. Available from: [Link]

• B&E. ACE-101L Determination of Angiotensin Converting Enzyme in serum and plasma. Available from: [Link]

• Shalaby, S. M., Zakora, M., & Otte, J. (2006). Comparison of the two ACE inhibition assays with respect to results for IC50 for a whey protein digest and captopril. ResearchGate. Available from: [Link]

• Beneteau, B., et al. (1986). Automated kinetic determination of angiotensin-converting enzyme in serum. Clinical chemistry, 32(5), 884–886. Available from: [Link]

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• 2. medchemexpress.com [medchemexpress.com]
• 3. FAPGG Substrate for ACE Detection | Export | News | SEEBIO BIOTECH (SHANGHAI) CO.,LTD. - Powered by DouPHP [allinno.com]
• 4. spinreact.com [spinreact.com]
• 5. Performance of two commonly used angiotensin-converting enzyme inhibition assays using FA-PGG and HHL as substrates | Journal of Dairy Research | Cambridge Core [cambridge.org]
• 6. diasys-diagnostics.com [diasys-diagnostics.com]
• 7. scielo.br [scielo.br]
• 8. Modification of the furanacryloyl-L-phenylalanylglycylglycine assay for determination of angiotensin-I-converting enzyme inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. e3s-conferences.org [e3s-conferences.org]
• 10. New Perspectives in the Renin-Angiotensin-Aldosterone System (RAAS) I: Endogenous Angiotensin Converting Enzyme (ACE) Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Automated kinetic determination of angiotensin-converting enzyme in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Angiotensin-I-Converting Enzyme (ACE)-Inhibitory Peptides from Plants - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal Protective Equipment &amp; Handling Guide: (2E)-3-(2-Furyl)acryloyl chloride

Content Type: Operational Safety & Logistics Guide Target Audience: Synthetic Chemists, Process Engineers, and HSE Officers Chemical Identity: (2E)-3-(2-Furyl)acryloyl chloride CAS: 63485-67-6 (General isomer series: 14715-38-9)

Executive Safety Summary: The "Silent" Corrosive

Senior Scientist Note: Do not mistake this compound's lower volatility (compared to simple acryloyl chloride) for low hazard. As a solid or semi-solid furan derivative, (2E)-3-(2-Furyl)acryloyl chloride poses a distinct contact hazard . Upon contact with ambient moisture or tissue, it hydrolyzes to release Hydrochloric Acid (HCl) and the parent acrylic acid.

The furan ring adds a layer of chemical sensitivity; while the primary hazard is the acid chloride functionality (corrosivity), the material is also sensitive to light and prolonged heat. Your PPE strategy must focus on preventing skin contact and managing off-gassing during dispensing.

Core Hazard Profile

Hazard Class	Category	H-Statement	Operational Implication
Skin Corrosion	1B	H314	Irreversible tissue damage upon contact.
Eye Damage	1	H318	Risk of permanent blindness; goggles are mandatory.
Corrosive to Metals	1	H290	Do not use metal spatulas; use PTFE or glass.
Reactivity	Water Reactive	EUH014	Reacts violently with water; Keep dry.

PPE Decision Matrix: The "Barrier" Protocol

Standard nitrile gloves are insufficient for prolonged direct contact with acid chlorides due to acid permeation. Use this matrix to select the correct barrier based on your operation.

PPE Specification Table

Body Part	Standard Operation (Weighing/Transfer)	High-Risk Operation (Quenching/Spill Cleanup)	Rationale
Hands	Double Nitrile Gloves (min 5 mil outer). Change immediately upon splash.	Silver Shield / Laminate liners under Nitrile.	Acid chlorides degrade nitrile over time; Laminate provides >4hr breakthrough protection.
Eyes	Chemical Splash Goggles (Indirect Vent).	Goggles + Face Shield (8-inch).	Goggles seal against vapors; Face shield protects neck/face from exothermic splash.
Respiratory	Fume Hood (Face velocity >100 fpm). Sash at working height.	Full-Face Respirator with Acid Gas (Yellow/E) + Particulate (P100) cartridges.	HCl gas evolution is the primary respiratory threat.
Body	Lab Coat (Cotton/Poly blend) + Chemical Apron (Rubber/Neoprene).	Tychem® or equivalent chemical resistant suit.	Cotton absorbs; synthetic aprons repel corrosive splashes.

Visual Logic: PPE Selection Workflow

Figure 1: Decision logic for selecting Personal Protective Equipment based on physical state and concentration.

Operational Protocol: Handling & Synthesis

Expert Insight: The melting point of this compound is often near ambient temperature or slightly below (stored at 2-8°C). It may present as a solid, semi-solid, or supercooled liquid . Treat it as a solid for weighing but assume liquid mobility for spills.

Step 1: Preparation (The "Dry" Rule)

• Glassware: Oven-dry all glassware overnight. Acid chlorides hydrolyze instantly with adsorbed moisture on glass, releasing HCl gas.

• Atmosphere: Flush the reaction vessel with dry Nitrogen or Argon.

• Tools: Use glass or PTFE (Teflon) spatulas. Avoid metal, which can corrode and contaminate the reaction with metal ions (catalyzing furan decomposition).

Step 2: Weighing & Transfer

• Cold Handling: Remove the container from the fridge (2-8°C) and let it warm to room temperature inside a desiccator or sealed bag before opening.

  • Why? Opening a cold bottle condenses atmospheric moisture into the chemical, degrading it.

• Dispensing:

  • If Solid: Weigh into a tared, dry vial inside the fume hood.

  • If Semi-Solid/Liquid: Use a wide-bore glass pipette. Do not use standard plastic syringes without checking compatibility (polypropylene is generally okay for short contact, but glass is superior).

Step 3: Reaction Monitoring[1]

• Solvent Choice: Dissolve in anhydrous DCM (Dichloromethane) or THF.

• Base Trap: If the reaction generates significant HCl (e.g., acylation without a base scavenger), route the exhaust through a calcium chloride drying tube or a sodium hydroxide scrubber trap .

Disposal & Deactivation: The "Quench" Protocol

Critical Safety Warning: Never dispose of active acid chlorides directly into solvent waste drums. They can react with waste solvents (alcohols/water) in the drum, causing pressurization and explosion. You must quench (deactivate) the material first.

The "Ice-Bicarb" Quenching Method

This method controls the exotherm and neutralizes the HCl byproduct simultaneously.

Reagents Needed:

• Ice water bath

• Saturated Sodium Bicarbonate (

  ) solution[1]

• Dichloromethane (DCM) or Toluene (for dilution)

Protocol:

• Dilute: Dissolve the residual (2E)-3-(2-Furyl)acryloyl chloride in a non-reactive solvent (DCM or Toluene) to create a dilute solution (<10%).

• Cool: Place a beaker of Saturated

  into an ice bath. Stir vigorously.

• Add: Slowly drop the acid chloride solution into the stirring bicarbonate.

  • Observation: You will see fizzing (

    evolution). Do not cap the vessel.

  • Control: Add slowly enough that the fizzing does not overflow the beaker.

• Test: Check pH. It should be neutral or slightly basic (pH 7-9).

• Disposal: Once fizzing stops and the organic layer is separated (if necessary), the aqueous layer can be flushed (per local regulations) and the organic layer disposed of as halogenated solvent waste.

Visual Logic: Quenching Workflow[1]

Figure 2: Step-by-step quenching workflow to safely neutralize acid chlorides before disposal.

Emergency Response

Scenario	Immediate Action	Medical/Follow-up
Skin Contact	Brush off solid (if dry), then flush with water for 15 mins.[2][3] Soap is secondary.	Seek medical attention.[3][4] Burns may be delayed.
Eye Contact	Flush at eyewash station for 15 minutes . Hold eyelids open.	Emergency Room immediately. Bring SDS.
Inhalation	Move to fresh air.[4][5][6] If breathing is difficult, oxygen.	Monitor for pulmonary edema (fluid in lungs) for 24h.
Spill (Bench)	Cover with Sodium Bicarbonate powder or dry sand.	Scoop into a waste container once neutralized.

References

• Sigma-Aldrich. (2024). (E)-3-(Furan-2-yl)acryloyl chloride Safety Data Sheet.

• Thermo Fisher Scientific. (2025).[7] Acryloyl Chloride Safety Data Sheet (General Hazard Reference).

• University of Pennsylvania. (2025). Fact Sheet: Disposable Nitrile Gloves in Chemical Lab (Permeation Data).

• University of Washington. (2025). Bicarbonate Neutralization of Acids Protocol.

(Note: Always consult the specific SDS provided by your chemical supplier, as stabilizers and purity levels can affect reactivity.)

Sources

• 1. Bicarbonate Fizz | Department of Chemistry | University of Washington [chem.washington.edu]
• 2. download.basf.com [download.basf.com]
• 3. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 4. ehs.com [ehs.com]
• 5. Safe Handling Guide: Hydrochloric Acid - CORECHEM Inc. [corecheminc.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]